L-TYROSINE (RING-13C6; 3,3-D2)

Core Science & Biosynthesis

Chemical Stability of L-TYROSINE (RING-13C6; 3,3-D2) in Aqueous Solutions: A Technical Guide for Isotopic Fidelity

Executive Summary

In the fields of targeted proteomics, metabolomics, and clinical diagnostics, stable isotope-labeled amino acids serve as the gold-standard internal standards for absolute quantification[1]. Among these, L-TYROSINE (RING-13C6; 3,3-D2) represents a pinnacle of strategic isotopic design. While tyrosine is notoriously difficult to handle in aqueous solutions due to its low solubility and high susceptibility to oxidation, this specific isotopic architecture is engineered to bypass the chemical vulnerabilities inherent to the molecule.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic handling instructions. Here, we will dissect the structural dynamics, degradation causality, and thermodynamic paradoxes of L-tyrosine in aqueous media, culminating in a self-validating experimental protocol designed to guarantee absolute isotopic fidelity.

Structural Dynamics: The Genius of the "3,3-D2" Architecture

When designing a stable isotope-labeled tyrosine standard for LC-MS/MS, researchers require a mass shift of at least +4 to +8 Da to prevent signal overlap with the natural isotopic envelope. However, simply deuterating the aromatic ring (e.g., Ring-D4) introduces a fatal flaw in aqueous workflows.

The phenolic hydroxyl group (-OH) of tyrosine is strongly electron-donating. This activates the ortho positions (C3 and C5 on the aromatic ring) toward electrophilic aromatic substitution. In aqueous media—especially under the acidic or basic conditions required to dissolve tyrosine—these ring deuteriums undergo rapid hydrogen-deuterium (H/D) back-exchange with the solvent, leading to isotopic scrambling and a loss of quantitative accuracy[2].

To circumvent this, L-TYROSINE (RING-13C6; 3,3-D2) employs a hybrid labeling strategy[3]:

• Ring-13C6 : The aromatic ring is fully labeled with Carbon-13, providing a stable +6 Da shift that is physically immune to solvent exchange.

• 3,3-D2 ( β,β -D2) : The remaining +2 Da shift is achieved by deuterating the aliphatic β -carbon (the 3-position in the propanoic acid chain). Because these β -amino C-H bonds are not adjacent to a carbonyl group (unlike α -protons), they cannot undergo enolization. Consequently, they remain kinetically inert and highly stable against H/D exchange in water[4].

Primary Degradation Pathways in Aqueous Media

The chemical instability of tyrosine in water is primarily driven by oxidative and photochemical degradation, both of which are heavily influenced by the pH of the solution.

Proton-Coupled Electron Transfer (PCET)

Tyrosine is highly susceptible to oxidative degradation. The primary mechanism is Proton-Coupled Electron Transfer (PCET), wherein the loss of an electron is thermodynamically coupled to the loss of the phenolic proton, generating a highly reactive tyrosyl radical (TyrO•)[5].

The Danger of Alkaline pH

This radical cascade is strictly pH-dependent. Under alkaline conditions (pH > 9.5), tyrosine deprotonates to form the tyrosinate anion. The oxidation rate constant for tyrosinate is orders of magnitude higher than that of the neutral zwitterion[6]. Once formed, the tyrosyl radical rapidly reacts with reactive oxygen species (ROS) to form L-DOPA (an artifactual +16 Da mass shift) or undergoes radical coupling to form dityrosine crosslinks.

Fig 1: PCET-mediated oxidative degradation pathway of L-Tyrosine in aqueous solutions.

The Solubility vs. Stability Paradox

At neutral pH (7.0) and 25°C, the aqueous solubility of L-tyrosine is strictly limited to ~0.45 mg/mL due to the high lattice energy of its zwitterionic hydrogen-bonding network. The molecular weight of L-TYROSINE (RING-13C6; 3,3-D2) is 189.16 g/mol [3]. Therefore, preparing a standard 2.5 mM stock solution requires a concentration of ~0.47 mg/mL—placing it exactly at the threshold of precipitation if the ambient temperature drops even slightly.

To achieve complete dissolution for concentrated stock preparation, the pH must be shifted.

• Alkaline buffers (pH > 10) increase solubility but trigger the catastrophic tyrosinate oxidation described above.

• Acidic dissolution (0.1 M HCl, pH < 2) is the scientifically sound approach[1]. This protonates the carboxylate group, disrupting the zwitterionic lattice to increase solubility to >50 mg/mL, while simultaneously keeping the phenol group fully protonated to suppress PCET-mediated oxidation.

Quantitative Data Summaries

Table 1: Isotopic Architecture Comparison | Isotope Labeling Strategy | Total Mass Shift | H/D Exchange Risk (Aqueous) | Mechanistic Rationale | | :--- | :--- | :--- | :--- | | Ring-13C6; 3,3-D2 | +8 Da | Negligible | β -aliphatic C-D bonds resist enolization/exchange. | | Ring-D4 | +4 Da | High | Phenol -OH activates ortho positions for electrophilic exchange. | | 15N | +1 Da | Low | Amide proton exchanges, but backbone 15N is stable. Low mass shift limits utility. |

Table 2: Solubility vs. Oxidation Matrix

Solvent / pH Condition	Solubility Limit (25°C)	Oxidation Rate	Application Recommendation
Neutral Water (pH 7.0)	~0.45 mg/mL	Moderate	Unsuitable for stable, concentrated stock solutions.
Alkaline (pH > 10.0)	> 5.0 mg/mL	Extremely High	Strictly avoid; rapid degradation to L-DOPA.

| Acidic (0.1 M HCl) | > 50.0 mg/mL | Low | Optimal for stock preparation and long-term storage. |

Self-Validating Protocol: Preparation of 2.5 mM Stock Solutions

To ensure absolute trustworthiness in your quantitative assays, the preparation of the internal standard must be treated as a self-validating system. Every step in the following protocol is designed to mitigate a specific chemical vulnerability of L-TYROSINE (RING-13C6; 3,3-D2).

Step-by-Step Methodology

• Solvent Degassing (Deoxygenation):

  • Action: Sparge 0.1 M HCl with high-purity Argon or Nitrogen gas for 15 minutes prior to use.

  • Causality: Removes dissolved oxygen, starving the solution of the ROS required to propagate the tyrosyl radical cascade.

• Acidic Dissolution:

  • Action: Weigh the neat L-TYROSINE (RING-13C6; 3,3-D2) powder and dissolve it in the degassed 0.1 M HCl to achieve a 2.5 mM concentration[1].

  • Causality: Safely bypasses the 0.45 mg/mL neutral solubility limit while keeping the phenol group protonated to prevent tyrosinate formation.

• Aliquoting and Photoprotection:

  • Action: Transfer the solution into amber glass or opaque low-bind microcentrifuge tubes.

  • Causality: Protects the aromatic ring from UV-induced photo-oxidation.

• Cryogenic Storage:

  • Action: Flash-freeze aliquots in liquid nitrogen and store at -80°C.

  • Causality: Halts all kinetic degradation pathways. Thaw only once prior to use; do not subject to freeze-thaw cycles.

• LC-MS/MS Quality Control (The Validation Step):

  • Action: Run a diluted aliquot through your LC-MS/MS system. Monitor the primary transition for the M+8 parent ion. Crucially, set up a secondary transition to scan for an M+8 + 16 Da peak.

  • Causality: The +16 Da peak acts as a diagnostic artifact for L-DOPA formation. If this peak is absent, the protocol has successfully validated the isotopic and chemical fidelity of the standard.

Fig 2: Self-validating workflow for the preparation and storage of L-Tyrosine isotopic standards.

Sources

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• 2. Ruthenaelectro-catalyzed C–H acyloxylation for late-stage tyrosine and oligopeptide diversification - Chemical Science (RSC Publishing) DOI:10.1039/D1SC07267F [pubs.rsc.org]
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• 6. Reactions of nitrogen dioxide in aqueous model systems: oxidation of tyrosine units in peptides and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Guide to Isotopic Purity Specifications: L-Tyrosine-(ring-13C6; 3,3-D2)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Isotopic Purity in Quantitative Sciences

In the realms of metabolic research, proteomics, and pharmaceutical development, precision is paramount. Stable Isotope Labeled (SIL) compounds are indispensable tools that enable researchers to trace, identify, and quantify molecules within complex biological systems.[] L-Tyrosine, a non-essential amino acid, serves as a fundamental building block for proteins and a precursor to vital biomolecules, including catecholamine neurotransmitters (dopamine, norepinephrine, epinephrine) and thyroid hormones.[2][][4] Its role in cellular signaling, metabolism, and neurological function makes it a frequent subject of study.[5][6]

The compound L-Tyrosine-(ring-13C6; 3,3-D2) is a dually labeled isotopologue designed for use as a high-fidelity internal standard or tracer. The incorporation of six heavy carbon atoms (¹³C) in the aromatic ring and two deuterium (²H or D) atoms at the beta-carbon position creates a distinct mass shift from its natural counterpart. This mass difference allows for unambiguous detection by mass spectrometry, making it an ideal tool for applications requiring precise quantification, such as pharmacokinetic studies and metabolic flux analysis.[][7]

However, the utility of this powerful tool is entirely dependent on its isotopic and chemical purity . This guide provides a detailed examination of the specifications for L-Tyrosine-(ring-13C6; 3,3-D2), the analytical methodologies required for their verification, and the scientific rationale underpinning these standards.

Core Specifications: A Quantitative Overview

The reliability of experimental data derived from SIL compounds is directly tied to a clear understanding of their specifications. For L-Tyrosine-(ring-13C6; 3,3-D2), these specifications are typically presented by manufacturers on a Certificate of Analysis (CoA).

Specification	Typical Value	Implication in Research
¹³C Isotopic Enrichment	≥ 99 atom % ¹³C	Ensures a significant mass shift (M+6 for the ring) and minimizes signal overlap from naturally abundant isotopes, providing a clean and distinct signal for quantification.[8]
²H (Deuterium) Enrichment	≥ 30 atom % D₂	Provides an additional mass shift (M+2 for the side chain). The partial labeling at this level must be accounted for in quantitative analyses but can be sufficient for tracer purposes.[9][10]
Chemical Purity	≥ 98%	Guarantees that the analytical signal is not compromised by chemical impurities, ensuring that the measured response corresponds solely to the target analyte.[10][11]

The specification of "30% 3,3-D₂" indicates a degree of partial labeling at the beta-carbon position.[9][10] This means that within the product, a certain percentage of the molecules contain two deuterium atoms at this site, while the remainder likely contains one or zero. For highly sensitive quantitative assays, this distribution must be characterized and accounted for, reinforcing the principle that an internal standard does not need to be 100% pure, but its purity must be precisely known.

Verification Methodologies: A Self-Validating System

Confirming the isotopic purity and the precise location of the labels requires a multi-faceted analytical approach. Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy serve as complementary, gold-standard techniques for the comprehensive validation of L-Tyrosine-(ring-13C6; 3,3-D2).

Mass Spectrometry: The Standard for Isotopic Enrichment

Causality: MS is the definitive technique for determining isotopic enrichment because it directly measures the mass-to-charge ratio (m/z) of ions. The mass difference between the labeled compound and any residual unlabeled species is easily resolved, allowing for precise quantification of the isotopic distribution. High-resolution mass spectrometry (HRMS), such as Time-of-Flight (TOF) or Orbitrap platforms, offers exceptional mass accuracy, enabling the clear separation of isotopic peaks from potential isobaric interferences.[12]

Workflow for Isotopic Purity Determination by LC-MS:

Caption: Workflow for LC-MS based isotopic purity analysis.

Experimental Protocol: LC-MS for Isotopic Enrichment

• Standard and Sample Preparation:

  • Prepare a stock solution of L-Tyrosine-(ring-13C6; 3,3-D2) at approximately 1 mg/mL in a suitable solvent (e.g., 50:50 water/acetonitrile with 0.1% formic acid).

  • Perform serial dilutions to create working solutions appropriate for the instrument's sensitivity range (e.g., 1-1000 ng/mL).

• Chromatographic Separation:

  • System: UHPLC system coupled to a high-resolution mass spectrometer.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm particle size) is typically used.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: A typical gradient would run from 5% to 95% B over several minutes to ensure the elution of the analyte and the separation from any potential impurities.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometric Analysis:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Acquisition Mode: Full Scan.

  • Scan Range: A range covering the expected m/z of the unlabeled, partially labeled, and fully labeled species (e.g., m/z 180-200). The expected [M+H]⁺ for L-Tyrosine-(ring-13C6; 3,3-D2) is approximately 189.16 + 1.007 = 190.17.

  • Resolution: Set to >25,000 to ensure baseline resolution of isotopic peaks.[12]

• Data Analysis:

  • Identify the retention time for L-Tyrosine.

  • Extract the mass spectrum across the chromatographic peak.

  • Calculate the theoretical m/z for each possible isotopologue (e.g., ¹²C₉, ¹³C₆¹²C₃, etc., with and without deuterium).

  • Extract ion chromatograms (EICs) for each major isotopic peak.

  • Integrate the peak areas from the EICs. The isotopic purity is calculated as the area of the desired labeled peak divided by the sum of the areas of all related isotopic peaks.[12]

NMR Spectroscopy: The Standard for Positional Integrity

Causality: While MS confirms if heavy isotopes are present, NMR spectroscopy confirms where they are located. NMR exploits the magnetic properties of atomic nuclei. The presence of ¹³C and ²H atoms profoundly alters the NMR spectrum in predictable ways, providing a structural fingerprint of the labeling pattern.

• ¹³C NMR: The natural abundance of ¹³C is only ~1.1%.[13] In a ¹³C-enriched compound, the signals from the labeled carbons are extraordinarily intense. For L-Tyrosine-(ring-13C6), the six aromatic carbons will produce strong signals, confirming the enrichment of the entire ring.

• ¹H NMR: Protons (¹H) attached to carbons are observed in ¹H NMR. The absence of the characteristic signals for the two protons at the C-3 position is a strong indicator of deuterium substitution at that site.

• ²H NMR: Deuterium (²H) NMR can be used to directly observe the deuterium nuclei. A signal corresponding to the C-3 position would confirm the presence and chemical environment of the deuterium labels.[14] The coupling between adjacent ¹³C and ²H nuclei can also provide further structural confirmation.[15]

Logical Framework for NMR-Based Structural Verification:

Caption: Decision logic for NMR-based positional verification.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of L-Tyrosine-(ring-13C6; 3,3-D2) in 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O with a small amount of DCl or NaOD to aid solubility).

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. The high enrichment level will result in a high signal-to-noise ratio in a relatively short time.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H spectrum.

• ²H NMR Acquisition (Optional but Recommended): If available, acquire a one-dimensional ²H spectrum.

• Spectral Analysis:

  • In the ¹³C spectrum: Confirm the presence of six high-intensity signals in the chemical shift range for aromatic carbons (~115-160 ppm).

  • In the ¹H spectrum: Compare the spectrum to a reference spectrum of unlabeled L-Tyrosine. Verify the absence or significant reduction of the multiplet corresponding to the two C-3 protons (typically around 2.8-3.2 ppm).

  • In the ²H spectrum: Confirm the presence of a signal in the expected region for the C-3 deuterons.

Conclusion: Upholding Scientific Integrity

The specifications of L-Tyrosine-(ring-13C6; 3,3-D2) are more than just numbers on a datasheet; they are the foundation upon which reliable and reproducible research is built. A high degree of isotopic enrichment in the aromatic ring (≥99% ¹³C) and a well-characterized level of deuteration at the beta-carbon position are essential for its function as a quantitative tool.

Researchers and drug development professionals must not only understand these specifications but also appreciate the orthogonal analytical techniques used for their validation. Mass spectrometry provides the definitive measure of isotopic enrichment, while NMR spectroscopy offers incontrovertible proof of labeling position. Together, they form a self-validating system that ensures the identity, purity, and integrity of this critical research material, thereby upholding the highest standards of scientific rigor.

References

• Detection of deuterium labelling by two-dimensional 1H,13C nuclear magnetic resonance shift correlation with 2H decoupling. Canadian Science Publishing. Available at: [Link]

• High resolution 13C-detected solid-state NMR spectroscopy of a deuterated protein. SpringerLink. Available at: [Link]

• Comparison of 13C-NMR spectra between deuterium-labeled and -unlabeled ONE. ResearchGate. Available at: [Link]

• 3.10: 13C-NMR Spectroscopy. Chemistry LibreTexts. Available at: [Link]

• The Role of L-Tyrosine in Pharmaceutical Synthesis and Chemical Research. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• The use of 2h, 13c, 15n multidimensional nmr to study the structure and dynamics of proteins. University of Toronto. Available at: [Link]

• L-Tyrosine (Ring-13C6, 99%; 3,3-D2, 30%). Novachem. Available at: [Link]

• 13C-Stable Isotope Labeling. University of North Texas. Available at: [Link]

• Compound Specific 13C & 15N analysis of Amino Acids by GC-C-IRMS. UC Davis Stable Isotope Facility. Available at: [Link]

• L-Tyrosine – Application in Therapy and Current Clinical Research. Clinicaltrials.eu. Available at: [Link]

• Automated Assignment of 15N And 13C Enrichment Levels in Doubly-Labeled Proteins. ACS Publications. Available at: [Link]

• Stable Isotope Standards for Clinical Mass Spectrometry. Chemie Brunschwig. Available at: [Link]

• Tyrosine: an amino acid with many applications. BCF Life Sciences. Available at: [Link]

• CASE STUDY - Determination of Isotopic Purity by Accurate Mass LC/MS. Almac Group. Available at: [Link]

• L-TYROSINE (RING-13C6, 99% 3,3-D2, 30%). Eurisotop. Available at: [Link]

• Mass spectrometry imaging of L-[ring-13C6]-labeled phenylalanine and tyrosine kinetics in non-small cell lung carcinoma. SpringerLink. Available at: [Link]

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• 7. 13C-Stable Isotope Labeling | University of North Texas [research.unt.edu]
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L-TYROSINE (RING-13C6; 3,3-D2) certificate of analysis and NMR spectra

An In-Depth Technical Guide to L-Tyrosine (ring-13C6; 3,3-D2): Certificate of Analysis and NMR Spectral Interpretation

Introduction

Stable isotope-labeled amino acids are indispensable tools in modern biomedical research, enabling precise tracking of metabolic pathways, quantitative proteomics, and detailed structural studies of proteins by nuclear magnetic resonance (NMR) spectroscopy.[1][][3] L-Tyrosine (ring-13C6; 3,3-D2) is a powerful isotopic tracer that incorporates both heavy carbon (¹³C) and deuterium (²H or D) labels. The ¹³C enrichment in the aromatic ring provides a distinct signal for tracking the fate of the tyrosine ring in metabolic studies, while the deuterium labeling at the β-position (C3) offers advantages in both NMR and mass spectrometry by altering fragmentation patterns and relaxation properties.[]

This technical guide provides a comprehensive analysis of L-Tyrosine (ring-13C6; 3,3-D2), including a detailed breakdown of its Certificate of Analysis (CoA) and an in-depth interpretation of its expected ¹H and ¹³C NMR spectra. This document is intended for researchers, scientists, and drug development professionals who utilize isotopically labeled compounds in their work.

Certificate of Analysis: A Detailed Examination

A Certificate of Analysis is a critical document that guarantees the quality and specifications of a chemical substance. For an isotopically labeled compound like L-Tyrosine (ring-13C6; 3,3-D2), the CoA provides essential information about its identity, purity, and the extent of isotopic enrichment. While a single, comprehensive CoA for this specific product is not publicly available, the following table summarizes the key specifications compiled from leading suppliers such as Cambridge Isotope Laboratories.[4][5][6]

Parameter	Specification	Significance for Researchers
Chemical Name	L-Tyrosine (ring-¹³C₆; 3,3-D₂)	Unambiguously identifies the compound and its labeling pattern.
Chemical Formula	HO¹³C₆H₄CD₂CH(NH₂)COOH	Indicates the precise location of the isotopic labels.
Molecular Weight	189.16 g/mol	The increased mass from the isotopes is crucial for mass spectrometry applications.[4][5]
Isotopic Enrichment (¹³C)	≥ 99% on the aromatic ring	High ¹³C enrichment ensures strong signals in ¹³C NMR and accurate quantification in mass spectrometry-based proteomics (e.g., SILAC).
Isotopic Enrichment (²H/D)	≥ 30% at the 3,3-positions	Deuterium labeling at the Cβ position can simplify ¹H NMR spectra and is a useful tracer in metabolic studies.
Chemical Purity	≥ 98%	High chemical purity is essential to avoid interference from impurities in sensitive biological assays and analytical measurements.[5]
Appearance	White solid	A basic physical property check.
Storage Conditions	Room temperature, protected from light and moisture	Ensures the stability and longevity of the compound.[4][5]

Nuclear Magnetic Resonance (NMR) Spectra Interpretation

NMR spectroscopy is a cornerstone technique for verifying the structure and isotopic labeling of molecules.[1] The specific labeling pattern of L-Tyrosine (ring-13C6; 3,3-D2) will result in characteristic features in both its ¹H and ¹³C NMR spectra.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will be dominated by the signals from the six ¹³C-labeled carbons in the aromatic ring. Due to the high isotopic enrichment (99%), the signals from these carbons will be intense. The spectrum will exhibit the following key features:

• Six Aromatic Signals: Expect six distinct resonances corresponding to the six carbons of the phenyl ring. The chemical shifts will be similar to those of unlabeled L-Tyrosine, but the signals will be significantly enhanced.[7][8]

• Aliphatic Signals: The signals for the α-carbon (Cα) and the β-carbon (Cβ) will be present at their natural abundance unless intentionally labeled. The Cβ signal will be a triplet due to coupling with the two deuterium atoms.

• Carbonyl Signal: The carboxyl carbon (C=O) will also be present at natural abundance.

Carbon Atom	Expected Chemical Shift (ppm)	Expected Multiplicity	Key Features
C=O	~172-176	Singlet	Natural abundance signal.
Cα	~55	Singlet	Natural abundance signal.
Cβ	~36	Triplet (due to C-D coupling)	Natural abundance signal, multiplicity confirms deuteration.
C (ring, C-OH)	~156	Singlet	Enriched ¹³C signal.
C (ring, C-Cβ)	~127	Singlet	Enriched ¹³C signal.
C (ring, ortho to C-OH)	~132	Singlet	Enriched ¹³C signal.
C (ring, meta to C-OH)	~117	Singlet	Enriched ¹³C signal.

Note: Chemical shifts are approximate and can vary based on solvent and pH.[7][9]

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum will show significant alterations compared to unlabeled L-Tyrosine, primarily due to the deuterium substitution at the 3,3 (β) position.

• Absence of β-Proton Signals: The most notable feature will be the absence or significant reduction of the signals corresponding to the β-protons (the two protons on the carbon adjacent to the aromatic ring). These protons are typically found around 3.2 ppm in unlabeled L-Tyrosine.[9]

• Simplified α-Proton Signal: The signal for the α-proton (Hα), typically a triplet or doublet of doublets around 4.3 ppm, will be simplified to a singlet or a doublet depending on the coupling with the amine proton.

• Aromatic Protons: The protons on the aromatic ring will be present and will show characteristic doublet of doublets splitting patterns.[9]

Proton(s)	Expected Chemical Shift (ppm)	Expected Multiplicity	Key Features
Hα	~4.3	Singlet or Doublet	Simplified multiplicity due to the absence of adjacent β-protons.
Hβ	Absent	-	The absence of this signal confirms the 3,3-D₂ labeling.
Aromatic H (ortho to OH)	~7.1	Doublet	Protons on the ¹³C-labeled ring.
Aromatic H (meta to OH)	~6.8	Doublet	Protons on the ¹³C-labeled ring.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

Acquiring high-quality NMR data for isotopically labeled compounds is crucial for structural verification and for their application in further research.

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of L-Tyrosine (ring-13C6; 3,3-D2) to confirm its structure and isotopic labeling pattern.

Materials:

• L-Tyrosine (ring-13C6; 3,3-D2)

• Deuterated solvent (e.g., D₂O, DMSO-d₆)

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of L-Tyrosine (ring-13C6; 3,3-D2).

  • Dissolve the sample in approximately 0.6 mL of the chosen deuterated solvent in a clean, dry vial.

  • Transfer the solution to a 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Use a standard pulse sequence (e.g., zg30).

  • Set the number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Acquire the spectrum.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum.

  • Set a sufficient number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C at the non-labeled positions and to obtain a good signal for the enriched positions.

  • Acquire the spectrum.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra correctly.

  • Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

  • Integrate the signals and assign the peaks based on their chemical shifts and multiplicities.

Visualizations

Caption: Molecular structure of L-Tyrosine (ring-13C6; 3,3-D2).

Caption: Workflow for NMR analysis of isotopically labeled L-Tyrosine.

Conclusion

L-Tyrosine (ring-13C6; 3,3-D2) is a highly valuable tool for researchers in metabolomics, proteomics, and structural biology. A thorough understanding of its Certificate of Analysis and the interpretation of its NMR spectra are fundamental to its effective use. The high isotopic enrichment of ¹³C in the aromatic ring provides a sensitive probe for metabolic studies, while the deuterium labeling at the β-position simplifies ¹H NMR spectra and provides an additional mass shift for mass spectrometry-based applications. The methodologies and interpretations presented in this guide offer a framework for the confident application of this and similar isotopically labeled compounds in scientific research.

References

• ResearchGate. 13C NMR spectrum of L-tyrosine hydrochloride. Available at: [Link]

• ResearchGate. Experimental high-resolution solid-state ¹³C NMR spectrum recorded for... Available at: [Link]

• ResearchGate. 1H NMR spectrum of L-tyrosine hydrochloride. Available at: [Link]

• NMR-BIO. Isotope - labeled amino acids and compounds for NMR studies. Available at: [Link]

• ResearchGate. The 13C NMR spectra of 13C, 15N-L-tyrosine produced by (a) single... Available at: [Link]

• SpectraBase. L-Tyrosine - Optional[1H NMR] - Spectrum. Available at: [Link]

• PubMed. Cell-free synthesis and amino acid-selective stable isotope labeling of proteins for NMR analysis. Available at: [Link]

• The Royal Society of Chemistry. Supporting information_OBC_rev1. Available at: [Link]

• BMRB. BMRB entry bmse000051 - L-Tyrosine. Available at: [Link]

• PMC. Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation. Available at: [Link]

• ResearchGate. Cell-Free Synthesis and Amino Acid-Selective Stable Isotope Labeling of Proteins for NMR Analysis. Available at: [Link]

• Eurisotop. Stable Isotope-Labeled Products For Metabolic Research. Available at: [Link]

• Chemie Brunschwig. Stable Isotope Standards for Clinical Mass Spectrometry. Available at: [Link]

• 惠诚生物. L-TYROSINE (RING-13C6, 99%; 3,3-D2, 30%). Available at: [Link]

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• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Advanced Physicochemical Profiling and Solubility Dynamics of L-Tyrosine (ring-13C6; 3,3-D2)

Executive Summary

The integration of stable isotope-labeled amino acids into modern proteomics and metabolomics requires a rigorous understanding of their physicochemical behaviors. L-Tyrosine (ring-13C6; 3,3-D2) is a highly specialized isotopologue designed for advanced mass spectrometry (e.g., SILAC workflows) and biomolecular NMR. While the isotopic substitution introduces a distinct mass shift, the macroscopic solubility and thermodynamic properties of the molecule remain governed by its zwitterionic nature.

This technical guide provides an authoritative analysis of the solubility limits, ionization causality, and self-validating protocols necessary for handling L-Tyrosine (ring-13C6; 3,3-D2) without compromising experimental integrity.

Structural Thermodynamics and Isotopic Properties

L-Tyrosine is an aromatic amino acid characterized by a phenol side chain. In the (ring-13C6; 3,3-D2) variant, all six carbon atoms in the phenolic ring are replaced by Carbon-13, and the two hydrogen atoms on the beta-carbon (position 3) are replaced by Deuterium[1].

Expert Insight: Commercially available batches of this compound (e.g., from 1) often feature 99% 13C enrichment but may only have 30% Deuterium enrichment[1]. Researchers must account for this in MS1 spectra, as the isotopic envelope will yield a dominant +6 Da peak alongside the +8 Da peak.

Table 1: Physicochemical Properties

Property	Value	Causality / Relevance
Molecular Weight	1[1]	The mass shift enables distinct MS1 peak resolution in SILAC.
Isoelectric Point (pI)	2[2]	Dictates the neutral zwitterionic state and minimum aqueous solubility.
pKa Values	2.2, 9.2, 10.4	Determines the exact pH thresholds required for stock solubilization.
Aqueous Solubility (pH 7.0)		High lattice energy necessitates extreme pH for concentrated stocks.

The Causality of Solubility Limits

The solubility of L-Tyrosine is notoriously poor in neutral aqueous solutions. This is not due to hydrophobicity alone, but rather the thermodynamic stability of its crystal lattice. At physiological pH, the molecule exists as a zwitterion (net charge = 0). The intermolecular hydrogen bonding between the protonated amine and deprotonated carboxyl groups, combined with the pi-pi stacking of the phenolic rings, creates a lattice enthalpy that exceeds the hydration energy provided by water.

To dissolve L-Tyrosine at high concentrations, the pH must be shifted to disrupt this zwitterionic state. Lowering the pH below 2.2 protonates the carboxyl group (net charge +1), while raising the pH above 9.2 deprotonates the amine (net charge -1)[3].

pH-dependent ionization states of L-Tyrosine dictating aqueous solubility.

Table 2: Solubility Limits Across Solvents

Furthermore, the presence of salts (e.g., NaCl in PBS or saline) induces a "salting-out" effect, which reduces the availability of free water molecules for hydration, further depressing L-tyrosine solubility[4].

Solvent / Condition	Solubility Limit (25°C)	Mechanism of Solvation
Water (pH 3.5 – 7.5)	3[3]	Poor hydration due to neutral zwitterionic lattice.
Water (pH 1.8)	3[3]	Cationic state (+1) disrupts lattice, increasing ion-dipole bonds.
Water (pH 10.0)	3[3]	Anionic state (-1) enhances hydration via deprotonated amine.
1M HCl (with 50°C heat)	3[3]	Complete protonation and thermal energy overcome lattice enthalpy.
DMSO		Polar aprotic solvation disrupts intermolecular hydrogen bonding.

Self-Validating Experimental Protocols

To utilize L-Tyrosine (ring-13C6; 3,3-D2) in cell culture without introducing pH shock or precipitating the expensive isotope, researchers must follow a rigorous, self-validating workflow.

Protocol 1: Preparation and Validation of 100 mg/mL Heavy L-Tyrosine Stock

Objective: Overcome the 0.45 mg/mL neutral pH solubility limit to create a concentrated stock for SILAC media formulation.

• Gravimetric Measurement: Accurately weigh 100 mg of L-Tyrosine (ring-13C6; 3,3-D2) powder.

• Acidic Solubilization: Add 1.0 mL of 1M HCl to the powder.

• Thermal Disruption: Heat the suspension gently to 50°C in a thermomixer while agitating at 800 rpm for 15 minutes.

  • Causality: Heating provides the thermodynamic energy required to overcome the initial lattice enthalpy, accelerating dissolution[3].

• Validation Checkpoint (Self-Validating System): Dilute an aliquot of the stock 1:1000 in 0.1M HCl. Measure the absorbance at 270 nm. The extinction coefficient of L-tyrosine in acidic conditions is approximately4[4]. Using the Beer-Lambert law, verify the exact concentration. This ensures no degradation occurred during heating and confirms the isotope concentration before downstream use.

Protocol 2: SILAC Media Integration

• Media Preparation: Prepare your target cell culture medium (e.g., DMEM) using dialyzed Fetal Bovine Serum (FBS) to ensure no unlabeled endogenous tyrosine is present.

• Dropwise Integration: Add the validated acidic stock dropwise to the rapidly stirring medium.

  • Causality: Dropwise addition ensures the buffering capacity of the medium immediately neutralizes the HCl, preventing localized pH shock and premature precipitation of the amino acid.

• Sterilization: Pass the final supplemented media through a 0.22 µm PES filter.

Self-validating experimental workflow for heavy L-Tyrosine incorporation in SILAC MS.

References

• PubChem. "L-Tyrosine | C9H11NO3 | CID 6057".[Link]

• Chemistry Stack Exchange. "The Solubility of Tyrosine".[Link]

• Carta, R. "Solubilities of L-Cystine, L-Tyrosine, L-Leucine, and Glycine in Aqueous Solutions at Various pHs and NaCl Concentrations". Journal of Chemical & Engineering Data.[Link]

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• 4. ptacts.uspto.gov [ptacts.uspto.gov]

Advanced Methodologies for Calculating Isotopic Enrichment of L-TYROSINE (RING-13C6; 3,3-D2) in Metabolic Flux Analysis

Executive Summary

In the fields of metabolomics and precision proteomics, stable isotope tracing is the gold standard for elucidating metabolic flux and protein turnover rates. L-Tyrosine (RING-13C6; 3,3-D2) is a highly specialized dual-labeled tracer. By incorporating six 13C atoms in the aromatic ring and two deuterium ( 2H ) atoms at the beta-carbon (position 3), this molecule provides a distinct +8 Da mass shift. This whitepaper details the theoretical framework, experimental LC-MS/MS protocols, and computational logic required to accurately calculate the isotopic enrichment of this tracer, ensuring high-fidelity data for pharmacokinetic and metabolic modeling.

Physicochemical & Isotopic Specifications

Before analytical quantification, it is critical to define the exact mass shifts and isotopic purity of the tracer. The dual-labeling strategy ensures that the tracer is easily distinguishable from the unlabeled endogenous pool, while minimizing the kinetic isotope effects often associated with heavy water or fully deuterated tracers.

Property	Unlabeled L-Tyrosine	L-Tyrosine (RING-13C6; 3,3-D2)
CAS Number	60-18-4[1]	420107-77-3[1]
Chemical Formula	C9​H11​NO3​	C3​[13C]6​H9​D2​NO3​ [2]
Molecular Weight	181.19 g/mol	189.16 g/mol [1]
Monoisotopic Mass [M+H]+	182.0814 m/z	190.1140 m/z
Nominal Mass Shift	N/A	+8 Da
Primary Applications	N/A	Biomolecular NMR, Metabolomics, Proteomics[1]

Theoretical Framework: Mass Isotopomer Distribution Analysis (MIDA)

When analyzing isotopic tracers via mass spectrometry, the raw signal does not directly equate to the tracer's biological incorporation. Carbon naturally contains ~1.1% 13C , nitrogen contains ~0.36% 15N , and oxygen contains ~0.2% 18O . Consequently, a 9-carbon molecule like Tyrosine naturally exhibits a Mass Isotopomer Distribution (MID) where the M+1, M+2, and subsequent peaks have non-zero baseline abundances[3].

To calculate the true enrichment of L-Tyrosine (RING-13C6; 3,3-D2), we must perform Natural Abundance Correction (NAC) . This involves utilizing combinatorial probabilities to deconvolve the raw mass spectra into the true biological tracer distribution[4].

Figure 1: Mathematical deconvolution of raw MS data into true isotopic enrichment.

If R is the measured relative abundance vector (M0 to M8) and C is the correction matrix based on natural isotopic probabilities, the true tracer distribution vector T is calculated via linear algebra: T=C−1×R .

Experimental Methodology: LC-MS/MS Protocol

To ensure the mathematical correction is valid, the analytical protocol must be a self-validating system. The following methodology is optimized for High-Resolution Mass Spectrometry (HRMS).

Step 1: Metabolic Quenching and Extraction

• Protocol : Rapidly harvest cells or tissue and immediately submerge in pre-chilled (-80°C) 80:20 Methanol:Water.

• Causality : Enzymatic reactions occur on the millisecond timescale. Using ultra-cold organic solvents instantly precipitates proteins and halts metabolism, preventing artificial isotopic scrambling or degradation of the labeled tyrosine pool.

Step 2: Chromatographic Separation

• Protocol : Inject the extract onto a ZIC-pHILIC (Zwitterionic Hydrophilic Interaction Liquid Chromatography) column using a gradient of Acetonitrile and 20 mM Ammonium Carbonate (pH 9.0).

• Causality : Tyrosine is a polar amino acid that exhibits poor retention and peak tailing on standard C18 Reversed-Phase columns. HILIC provides orthogonal retention, focusing the analyte into a sharp peak and separating it from isobaric matrix interferences, which is critical for accurate peak integration.

Step 3: HRMS Data Acquisition & Self-Validation

• Protocol : Operate the Q-TOF or Orbitrap in positive electrospray ionization (ESI+) mode, scanning the m/z range of 150-250 with a mass resolution of at least 60,000 at m/z 200.

• Self-Validation System : Before running biological samples, inject a standard curve of unlabeled L-Tyrosine. Extract the M0 to M+8 peak areas and calculate the empirical natural abundance. Compare this empirical MID to the theoretical MID.

• Causality : If the empirical M+1/M0 ratio deviates significantly from the theoretical ~9.9%, the instrument is suffering from detector saturation or space-charge effects. The injection volume or AGC (Automatic Gain Control) target must be lowered before proceeding, otherwise the downstream NAC math will fail.

Figure 2: End-to-end LC-MS/MS workflow for stable isotope tracer analysis.

Computational Protocol: Calculating Isotopic Enrichment

Once the raw Extracted Ion Chromatogram (EIC) areas for M0 through M+8 are obtained, the isotopic enrichment must be quantified. We recommend utilizing established open-source R packages like IsoCorrectoR [5] or Python-based GUIs like PyMIDA [4] to automate the matrix inversions.

Step-by-Step Calculation Logic:

• Raw Vector Assembly : Compile the integrated peak areas for the tyrosine envelope ( m/z 182.08 to 190.11) into a raw abundance vector.

• Correction Matrix Application : Apply the isotope correction matrix to subtract the natural abundance contributions of 13C , 15N , 18O , and 2H from the raw vector[3]. Any negative values generated by noise during matrix inversion are mathematically floored to zero.

• Fractional Abundance (FA) Calculation : Normalize the corrected isotopologue areas to determine the fraction of the total pool that exists as the fully labeled M+8 species:

  FAM8​=∑i=08​Corrected Areai​Corrected AreaM8​​

• Mean Isotopic Enrichment (ME) Calculation : Mean enrichment represents the total amount of labeled tracer atoms incorporated relative to the total possible labeling sites[5]. For L-Tyrosine (RING-13C6; 3,3-D2), the maximum number of labeled positions ( k ) is 8:

  ME=8∑i=18​(i×FAi​)​

Data Presentation: Example Output

Below is a representative data structure demonstrating the shift from Raw MID to Corrected Fractional Abundance for a sample highly enriched with the tracer.

Isotopologue	Nominal Mass Shift	Raw Peak Area (Counts)	Raw Relative Abundance	Corrected Fractional Abundance
M0 (Unlabeled)	+0	1,000,000	45.2%	49.8%
M+1	+1	102,000	4.6%	0.0% (Natural background removed)
M+2	+2	11,000	0.5%	0.0% (Natural background removed)
...	...	...	...	...
M+8 (Tracer)	+8	1,100,000	49.7%	50.2%

Note: The raw M+1 and M+2 signals are entirely artifacts of natural 13C and 15N originating from the M0 pool. Post-correction, these are accurately reduced to 0%, proving that the M+8 signal represents a 50.2% true biological enrichment of the administered tracer.

References

• Boc Sciences 2 - USA Chemical Suppliers (L-Tyrosine Ring-13C6,3,3-d2) Source: americanchemicalsuppliers.com URL:[Link]

• PyMIDA: A Graphical User Interface for Mass Isotopomer Distribution Analysis Source: acs.org (Analytical Chemistry) URL:[Link]

• IsoCorrector - What information does the Output file - MeanEnrichment.csv provide Source: bioconductor.org URL:[Link]

• Quantification of Stable Isotope Traces Close to Natural Enrichment in Human Plasma Metabolites Using Gas Chromatography-Mass Spectrometry Source: nih.gov (PMC) URL:[Link]

• 'Isotopo' a database application for facile analysis and management of mass isotopomer data Source: nih.gov (PMC) URL:[Link]

Sources

• 1. isotope.com [isotope.com]
• 2. Boc Sciences 2 - USA Chemical Suppliers [americanchemicalsuppliers.com]
• 3. Quantification of Stable Isotope Traces Close to Natural Enrichment in Human Plasma Metabolites Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. IsoCorrector - What information does the Output file - MeanEnrichment.csv provide [support.bioconductor.org]

Protocols & Analytical Methods

L-TYROSINE (RING-13C6; 3,3-D2) internal standard protocol for LC-MS/MS

An Application Guide for the Quantitative Analysis of L-Tyrosine in Human Plasma using L-TYROSINE (RING-13C6; 3,3-D2) as an Internal Standard by LC-MS/MS

Authored by: Senior Application Scientist, Bioanalytical Division

Abstract

This application note provides a comprehensive and robust protocol for the quantitative analysis of L-Tyrosine in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled (SIL) internal standard, L-Tyrosine (ring-13C6; 3,3-D2), to ensure the highest degree of accuracy and precision, consistent with regulatory expectations for bioanalytical method validation.[1][2] We will delve into the rationale behind key procedural steps, from sample preparation via protein precipitation to the optimization of instrumental parameters. This guide is intended for researchers, scientists, and drug development professionals who require reliable quantification of this critical amino acid in a complex biological matrix.

Introduction: The Rationale for a Stable Isotope-Labeled Internal Standard

L-Tyrosine is a non-essential amino acid that serves as a fundamental building block for proteins. Its significance extends to being a precursor for the biosynthesis of vital catecholamine neurotransmitters, including dopamine, norepinephrine, and epinephrine, as well as thyroid hormones.[3] Accurate measurement of L-Tyrosine concentrations in biological fluids is therefore crucial in metabolic research, clinical diagnostics, and pharmaceutical development.

The "gold standard" for quantitative bioanalysis is LC-MS/MS, prized for its sensitivity and selectivity. However, the accuracy of LC-MS/MS can be compromised by variations during sample processing and instrumental analysis. The use of an internal standard (IS) is essential to correct for these variabilities.[4] A stable isotope-labeled (SIL) internal standard, such as L-Tyrosine (ring-13C6; 3,3-D2), is the preferred choice recommended by regulatory bodies like the FDA.[1][5]

Why a SIL Internal Standard is Critical:

• Physicochemical Similarity: A SIL IS is chemically identical to the analyte, ensuring it co-elutes chromatographically and exhibits nearly identical behavior during sample extraction and ionization. This allows it to accurately track and correct for analyte loss or variability at every step.

• Mitigation of Matrix Effects: Biological matrices like plasma are complex and can cause ion suppression or enhancement, altering the analyte's signal.[2] Because the SIL IS is affected by these matrix effects in the same way as the analyte, the ratio of their signals remains constant, ensuring data integrity.

• Improved Precision and Accuracy: By normalizing the analyte response to the IS response, the method achieves superior precision and accuracy compared to using an analog IS or external calibration alone.

This protocol is designed to be a self-validating system, grounded in the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[1][6][7]

Materials, Reagents, and Equipment

Chemicals and Reagents

Reagent	Grade	Recommended Supplier
L-Tyrosine (Analyte)	≥98% Purity	Sigma-Aldrich
L-Tyrosine (ring-13C6; 3,3-D2) (IS)	≥98% Purity, 99% Isotopic Purity	Cambridge Isotope Laboratories
Acetonitrile (ACN)	LC-MS Grade	Burdick & Jackson
Methanol (MeOH)	LC-MS Grade	Fisher Scientific
Formic Acid (FA)	≥99% Purity, LC-MS Grade	Thermo Scientific
Deionized Water	18.2 MΩ·cm	Milli-Q System
Human Plasma (K2-EDTA)	Pooled, Screened	BioIVT

Internal Standard Specifications

• Compound Name: L-Tyrosine (ring-¹³C₆, 99%; 3,3-D₂, 30%)

• Molecular Formula: ¹³C₆C₃H₉D₂NO₃

• Molecular Weight: 189.16 g/mol [8][9]

Equipment

• LC-MS/MS System (e.g., Sciex QTRAP 6500, Waters Xevo TQ-S)

• HPLC or UPLC System (e.g., Shimadzu Nexera, Waters Acquity)

• Analytical Balance

• Calibrated Pipettes

• Vortex Mixer

• Microcentrifuge or Centrifuge with 96-well plate carriers

• 96-well collection plates

Experimental Protocol

Preparation of Stock and Working Solutions

Causality of Solvent Choice: L-Tyrosine has poor solubility in neutral water (0.45 mg/mL) but dissolves more readily at acidic pH. Therefore, a dilute acidic solution is used to prepare stock solutions, ensuring complete dissolution and stability.

Step 1: Primary Stock Solutions (1 mg/mL)

• Analyte Stock: Accurately weigh ~10 mg of L-Tyrosine and transfer to a 10 mL volumetric flask. Dissolve in 0.1% formic acid in 50:50 Methanol/Water and bring to volume. Vortex until fully dissolved.

• Internal Standard (IS) Stock: Accurately weigh ~1 mg of L-Tyrosine (ring-13C6; 3,3-D2) and transfer to a 1 mL volumetric flask. Dissolve in 0.1% formic acid in 50:50 Methanol/Water and bring to volume.

Step 2: Working Solutions

• Analyte Working Solutions (for Calibration Curve & QCs): Prepare a series of dilutions from the Analyte Stock solution using 50:50 Acetonitrile/Water to create working solutions for spiking into plasma.

• IS Working Solution (500 ng/mL): Dilute the IS Stock solution with 50:50 Acetonitrile/Water to achieve a final concentration of 500 ng/mL. This solution will be added to the protein precipitation solvent.

Sample Preparation: Protein Precipitation (PPT)

Rationale for PPT: Protein precipitation is a rapid, cost-effective, and high-throughput method for removing the majority of proteins from plasma samples, which would otherwise interfere with the LC-MS analysis.[10][11] Acetonitrile is an effective precipitating agent as it disrupts the hydration shell around proteins, causing them to denature and fall out of solution.[10] A 3:1 or 4:1 ratio of ACN to plasma is typically sufficient for efficient protein removal.[12][13]

Caption: Protein Precipitation Workflow for Plasma Samples.

Step-by-Step Protocol:

• Label 1.5 mL microcentrifuge tubes or a 96-well plate for blanks, calibration standards, QCs, and unknown samples.

• Aliquot 50 µL of the appropriate matrix (blank plasma, spiked standards, or study samples) into each tube/well.

• Prepare the precipitation solution by adding the IS Working Solution to acetonitrile (e.g., for a final IS concentration of 50 ng/mL in the precipitation solvent).

• Add 200 µL of the IS-fortified acetonitrile to each sample (a 4:1 solvent-to-sample ratio).

• Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.[10]

• Centrifuge the samples at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate, ready for injection into the LC-MS/MS system.

LC-MS/MS Instrumental Parameters

The following parameters serve as a starting point and should be optimized for the specific instrument used.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Recommended Condition	Rationale
Column	Waters Acquity UPLC HSS T3 (2.1 x 100 mm, 1.8 µm)	C18 chemistry provides good retention for polar compounds like tyrosine.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes better peak shape and ionization efficiency.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic solvent for reversed-phase chromatography.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Gradient	5% B to 95% B over 3 min, hold 1 min, re-equilibrate	A gradient ensures separation from endogenous interferences and efficient elution.
Injection Volume	5 µL	Balances sensitivity with potential for column overload.

| Column Temp. | 40 °C | Improves peak shape and reduces viscosity. |

Table 2: Mass Spectrometry (MS/MS) Parameters

Parameter	L-Tyrosine (Analyte)	L-Tyrosine-IS	Rationale
Ionization Mode	ESI+	ESI+	Amino acids readily form positive ions.
Q1 Mass (m/z)	182.1	190.1	Corresponds to the [M+H]⁺ precursor ion.
Q3 Mass (m/z)	136.1	142.1	A stable and abundant product ion from fragmentation.
Dwell Time	100 ms	100 ms	Sufficient for good peak definition with >15 points across the peak.
Collision Energy (CE)	Optimized	Optimized	Instrument-dependent; must be tuned for maximum signal.

| Declustering Potential (DP) | Optimized | Optimized | Instrument-dependent; must be tuned. |

Bioanalytical Method Validation: A Framework for Trust

A full method validation must be performed to demonstrate that the assay is fit for its intended purpose.[1] The validation should adhere to the latest regulatory guidance from the FDA and/or EMA.[6][14][15]

Caption: Logical Relationship of Key Method Validation Components.

Table 3: Summary of Validation Tests and Acceptance Criteria (based on FDA M10 Guidance)

Validation Parameter	Purpose	Acceptance Criteria
Selectivity	Demonstrate no significant interference at the retention time of the analyte or IS.	Response in blank samples should be <20% of the LLOQ for the analyte and <5% for the IS.[1]
Calibration Curve	Define the relationship between concentration and response.	At least 6 non-zero standards; correlation coefficient (r²) ≥ 0.99; back-calculated standards within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Assess the closeness of measured values to nominal (accuracy) and the variability of measurements (precision).	At least 4 QC levels (LOD, L, M, H). Mean concentration within ±15% of nominal; precision (%CV) ≤15%. (±20% and ≤20% for LLOQ).[16]
Matrix Effect	Evaluate the impact of matrix components on ionization.	The CV of the IS-normalized matrix factor calculated from at least 6 lots of matrix should be ≤15%.
Stability	Ensure the analyte is stable under various storage and handling conditions.	Mean concentration of stability QCs must be within ±15% of nominal concentration. Test freeze-thaw, bench-top, long-term, and stock solution stability.

| Internal Standard Response | Monitor the consistency of the IS response across the run. | IS response should be monitored to identify systemic variability or issues with specific samples.[5][17] |

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for both the L-Tyrosine analyte and the L-Tyrosine-IS in all standards, QCs, and unknown samples.

• Response Ratio Calculation: Calculate the peak area ratio (Analyte Area / IS Area) for each injection.

• Calibration Curve Generation: Plot the peak area ratio (y-axis) versus the nominal concentration (x-axis) for the calibration standards. Apply a linear regression with 1/x² weighting.

• Quantification of Unknowns: Determine the concentration of L-Tyrosine in QC and unknown samples by interpolating their peak area ratios from the regression equation of the calibration curve.

Conclusion

This application note details a selective, sensitive, and robust LC-MS/MS method for the quantification of L-Tyrosine in human plasma. The protocol leverages the stable isotope-labeled internal standard L-Tyrosine (ring-13C6; 3,3-D2) to ensure analytical accuracy and precision. The straightforward protein precipitation sample preparation makes it suitable for high-throughput environments. By following the outlined validation principles grounded in regulatory guidelines, this method provides a trustworthy and reliable tool for researchers in both academic and industrial settings.

References

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. FDA. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA. [Link]

• U.S. Department of Health and Human Services. (2023). Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. [Link]

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. [Link]

• Federal Register. (2018). Bioanalytical Method Validation; Guidance for Industry; Availability. Federal Register. [Link]

• European Medicines Agency. (2011). Guideline Bioanalytical method validation. EMA. [Link]

• van Amsterdam, P. et al. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. [Link]

• Taylor & Francis Online. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?. Taylor & Francis. [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. EBF. [Link]

• Agilent Technologies. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent. [Link]

• PubMed. (2008). A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis. National Library of Medicine. [Link]

• LCGC International. (2009). LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. LCGC International. [Link]

• PubMed. (2021). Development of an LC-MS/MS method for quantification of 3-chloro-L-tyrosine as a candidate marker of chlorine poisoning. National Library of Medicine. [Link]

• MDPI. (2020). Simultaneous LC-MS/MS-Based Quantification of Free 3-Nitro-l-tyrosine, 3-Chloro-l-tyrosine, and 3-Bromo-l-tyrosine in Plasma of Colorectal Cancer Patients during Early Postoperative Period. MDPI. [Link]

• ACS Publications. (2025). Differential Protein Precipitation-Based GalNAc-siRNA Sample Preparation with LC/MS Method Development Workflow in Plasma. ACS Publications. [Link]

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• ResearchGate. (2020). (PDF) Simultaneous LC-MS/MS-Based Quantification of Free 3-Nitro-l-tyrosine, 3-Chloro-l-tyrosine, and 3-Bromo-l-tyrosine in Plasma of Colorectal Cancer Patients during Early Postoperative Period. ResearchGate. [Link]

• PubMed Central. (2024). Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. National Library of Medicine. [Link]

• Waters Corporation. (n.d.). Developing a high-resolution LC-MS method for spent media analysis in biopharm upstream process development. Waters. [Link]

• SpringerLink. (2021). Determination of amino acids in human biological fluids by high-performance liquid chromatography. Springer. [Link]

• Taylor & Francis Online. (2019). Crucial Importance of Evaluating Internal Standards (IS) Response and Troubleshooting in Effective LCMS Method Development, Validation and Sample Analysis. Taylor & Francis. [Link]

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• PubMed Central. (2012). Solid-Phase Extraction Strategies to Surmount Body Fluid Sample Complexity in High-Throughput Mass Spectrometry-Based Proteomics. National Library of Medicine. [Link]

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Quantitative Analysis of L-Tyrosine in Biological Matrices Using Isotope Dilution Mass Spectrometry with L-Tyrosine (ring-13C6; 3,3-D2)

This technical guide provides a comprehensive overview and a detailed protocol for the accurate quantification of L-Tyrosine in complex biological matrices, such as human plasma or serum, using the gold-standard technique of Isotope Dilution Mass Spectrometry (IDMS). We will specifically focus on the application of the stable isotope-labeled internal standard, L-Tyrosine (ring-13C6; 3,3-D2). This document is intended for researchers, scientists, and drug development professionals who require highly accurate and precise measurements of this critical amino acid.

The Principle of Isotope Dilution Mass Spectrometry: The Gold Standard in Quantitative Analysis

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides a high degree of accuracy and precision for the quantification of analytes in various samples.[1][2] It is considered a primary ratio method of measurement and is extensively used by national metrology institutes, such as the National Institute of Standards and Technology (NIST), for the certification of reference materials.[3][4][5][6]

The fundamental principle of IDMS involves the addition of a known amount of an isotopically enriched version of the analyte of interest, known as an internal standard (IS), to the sample.[7][8] This "spiked" sample is then processed, and the ratio of the naturally occurring analyte to the isotopically labeled internal standard is measured by a mass spectrometer. Because the analyte and the internal standard are chemically identical, they behave in the same manner during sample preparation, chromatography, and ionization in the mass spectrometer.[9][10][11] This co-behavior effectively cancels out variations in sample recovery and matrix effects, which are common sources of error in other analytical methods.[12][13][14][15][16]

The key to the accuracy of IDMS lies in the fact that the final measurement is a ratio of two signals, not an absolute signal intensity. This makes the technique robust and less susceptible to fluctuations in instrument performance.[10][17]

The Internal Standard: L-Tyrosine (ring-13C6; 3,3-D2)

The choice of the internal standard is critical for a successful IDMS assay. An ideal internal standard should be chemically and physically as similar to the analyte as possible. Stable isotope-labeled (SIL) internal standards, where one or more atoms in the analyte molecule are replaced with their heavier stable isotopes (e.g., 13C, 15N, 2H), are considered the "gold standard" for internal standards in mass spectrometry.[9][10][11]

For the quantification of L-Tyrosine, L-Tyrosine (ring-13C6; 3,3-D2) is an excellent choice. This isotopologue has six 13C atoms incorporated into the aromatic ring and two deuterium (2H) atoms at the 3,3-position of the side chain.[18][19]

Advantages of L-Tyrosine (ring-13C6; 3,3-D2):

• Significant Mass Shift: The combination of six 13C and two 2H atoms results in a mass increase of 8 Daltons compared to the endogenous L-Tyrosine. This large mass difference minimizes the risk of isotopic overlap and interference from the naturally occurring isotopes of the analyte.[9]

• Chemical and Physical Equivalence: The isotopic labeling does not significantly alter the chemical and physical properties of the molecule. This ensures that the internal standard co-elutes with the analyte during liquid chromatography and experiences the same ionization efficiency in the mass spectrometer's ion source.

• Stability: The 13C and 2H isotopes are stable and do not undergo radioactive decay. The labeling on the aromatic ring and the carbon backbone is also chemically stable and not prone to exchange with the surrounding environment, a potential issue with some deuterium-labeled compounds.[9]

Experimental Protocol: Quantitative Analysis of L-Tyrosine in Human Plasma

This protocol outlines a validated method for the determination of L-Tyrosine concentrations in human plasma using LC-MS/MS and isotope dilution with L-Tyrosine (ring-13C6; 3,3-D2).

Materials and Reagents

Reagent/Material	Supplier	Grade
L-Tyrosine	Sigma-Aldrich	≥99% (for calibration standards)
L-Tyrosine (ring-13C6; 3,3-D2)	Cambridge Isotope Laboratories, Inc.	Isotopic Purity: ≥99% 13C, ≥98% D
Human Plasma (K2EDTA)	Reputable Bio-supplier	Screened for endogenous Tyr levels
Methanol	Fisher Scientific	LC-MS Grade
Acetonitrile	Fisher Scientific	LC-MS Grade
Formic Acid	Fisher Scientific	LC-MS Grade
Water	Millipore	Ultrapure (18.2 MΩ·cm)
0.1 M Hydrochloric Acid	Sigma-Aldrich	Analytical Grade

Preparation of Stock and Working Solutions

3.2.1. L-Tyrosine Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of L-Tyrosine and dissolve it in 10 mL of 0.1 M HCl. This solution should be stored at 2-8 °C.

3.2.2. L-Tyrosine (ring-13C6; 3,3-D2) Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of L-Tyrosine (ring-13C6; 3,3-D2) and dissolve it in 1 mL of 0.1 M HCl. This solution should be stored at 2-8 °C.

3.2.3. L-Tyrosine Working Solutions for Calibration Curve: Prepare a series of working solutions by serially diluting the L-Tyrosine stock solution with 0.1 M HCl to achieve a range of concentrations suitable for the expected physiological range of tyrosine in plasma (e.g., 1-200 µg/mL).

3.2.4. Internal Standard Working Solution (10 µg/mL): Dilute the L-Tyrosine (ring-13C6; 3,3-D2) stock solution with methanol to a final concentration of 10 µg/mL.

Sample Preparation

• Thaw Plasma Samples: Thaw frozen human plasma samples on ice.

• Spike with Internal Standard: To 50 µL of each plasma sample, calibration standard, and quality control (QC) sample, add 10 µL of the 10 µg/mL internal standard working solution.

• Protein Precipitation: Add 200 µL of cold acetonitrile to each sample to precipitate the plasma proteins.

• Vortex and Centrifuge: Vortex the samples for 30 seconds and then centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Transfer Supernatant: Carefully transfer the supernatant to a clean microcentrifuge tube.

• Evaporate and Reconstitute: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase A (see LC-MS/MS parameters).

• Transfer to Autosampler Vials: Transfer the reconstituted samples to autosampler vials for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Parameters

The following parameters provide a starting point and should be optimized for the specific instrumentation used.

Liquid Chromatography (LC) System:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5-95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometer (MS) - Triple Quadrupole:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
L-Tyrosine	182.1	136.1	15
L-Tyrosine (ring-13C6; 3,3-D2)	190.1	142.1	15

Note: The precursor ion for L-Tyrosine (ring-13C6; 3,3-D2) is calculated based on its molecular weight of 189.16 g/mol .[18][19] The fragmentation pattern is expected to be similar to that of unlabeled tyrosine, with a corresponding mass shift in the product ion.

Data Analysis and Quantification

• Generate Calibration Curve: Construct a calibration curve by plotting the peak area ratio of L-Tyrosine to L-Tyrosine (ring-13C6; 3,3-D2) against the known concentrations of the calibration standards. A linear regression with a 1/x weighting is typically used.

• Calculate Sample Concentrations: Determine the concentration of L-Tyrosine in the unknown plasma samples by interpolating their peak area ratios from the calibration curve.

Method Validation

A rigorous method validation should be performed according to established guidelines to ensure the reliability of the results. Key validation parameters include:

• Linearity: Assess the linear range of the calibration curve.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision using QC samples at low, medium, and high concentrations.

• Selectivity and Specificity: Evaluate potential interference from other endogenous compounds in the matrix.

• Matrix Effect: Assess the ion suppression or enhancement caused by the plasma matrix.[12][13][14][15][16]

• Recovery: Determine the extraction efficiency of the sample preparation method.

• Stability: Evaluate the stability of L-Tyrosine in plasma under various storage and handling conditions.

Visualizing the Workflow

The following diagram illustrates the complete workflow for the quantitative analysis of L-Tyrosine using IDMS.

Caption: Workflow for L-Tyrosine quantification by IDMS.

Conclusion

The use of Isotope Dilution Mass Spectrometry with a highly reliable internal standard like L-Tyrosine (ring-13C6; 3,3-D2) provides a robust, accurate, and precise method for the quantification of L-Tyrosine in complex biological matrices. The detailed protocol and workflow presented in this application note serve as a comprehensive guide for researchers and scientists in various fields, from clinical diagnostics to drug development, enabling them to obtain high-quality quantitative data for this important amino acid.

References

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC. (n.d.).
• Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC - NIH. (n.d.).
• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? | NorthEast BioLab. (n.d.).
• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.).
• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis | LCGC International. (n.d.).
• An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing). (n.d.).
• Validation of New Instrumentation for Isotope Dilution Mass Spectrometric Determination of Organic Serum Analytes - PMC. (n.d.).
• Isotope dilution - Wikipedia. (n.d.).
• Isotope dilution liquid chromatography-tandem mass spectrometry for quantitative amino acid analysis - PubMed. (n.d.).
• Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry for Quantitative Amino Acid Analysis - PubMed. (n.d.).
• Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry for Quantitative Amino Acid Analysis | NIST. (2019, June 3).
• Certification of NIST standard reference material 2389a, amino acids in 0.1 mol/L HCl--quantification by ID LC-MS/MS - PubMed. (2010, May 15).
• Guideline on Isotope Dilution Mass Spectrometry. (2017, May 22).
• Certifying NIST Standard Reference Material 2389a, Amino Acids in 0.1 mol/L HCl Absolute Quantification by ID LC-MS/MS | NIST. (2010, May 18).
• Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? - SCION Instruments. (2023, August 10).
• LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis - KCAS Bio. (2020, December 8).
• L-Tyrosine (ring-¹³C₆, 99%; 3,3-D₂, 30%) - Cambridge Isotope Laboratories. (n.d.).
• The Role of Internal Standards In Mass Spectrometry | SCION Instruments. (2025, April 21).
• L-Tyrosine (ring-¹³C₆, 99%; 3,3-D₂, 30%) - Cambridge Isotope Laboratories, CDLM-2369-0.1. (n.d.).
• Stable Labeled Isotopes as Internal Standards: A Critical Review - Crimson Publishers. (2017, December 18).

Sources

• 1. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. Validation of New Instrumentation for Isotope Dilution Mass Spectrometric Determination of Organic Serum Analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isotope dilution liquid chromatography-tandem mass spectrometry for quantitative amino acid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry for Quantitative Amino Acid Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry for Quantitative Amino Acid Analysis | NIST [nist.gov]
• 6. Certification of NIST standard reference material 2389a, amino acids in 0.1 mol/L HCl--quantification by ID LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isotope dilution - Wikipedia [en.wikipedia.org]
• 8. osti.gov [osti.gov]
• 9. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 10. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 11. crimsonpublishers.com [crimsonpublishers.com]
• 12. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. nebiolab.com [nebiolab.com]
• 15. longdom.org [longdom.org]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 18. isotope.com [isotope.com]
• 19. isotope.com [isotope.com]

Application Note: In Vivo Protein Turnover Measurement Using L-TYROSINE (RING-13C6; 3,3-D2)

Executive Summary & Rationale

While static proteomics quantifies the steady-state abundance of proteins, it fails to capture the dynamic flux of proteostasis—the delicate balance between protein synthesis and degradation. For researchers in targeted protein degradation (e.g., PROTACs), aging, and metabolic diseases, quantifying the Fractional Synthesis Rate (FSR) and Fractional Breakdown Rate (FBR) in vivo is critical.

This application note details a robust, self-validating methodology for measuring in vivo protein turnover using L-TYROSINE (RING-13C6; 3,3-D2) . By utilizing this specific heavy stable isotope in Stable Isotope Labeling in Mammals (SILAM) or acute infusion models, researchers can achieve high-resolution, proteome-wide kinetic data without the confounding variables associated with traditional radioactive tracers or highly abundant de novo synthesized amino acids[1].

Mechanistic Causality: Why L-TYROSINE (RING-13C6; 3,3-D2)?

The selection of the isotopic tracer is the most critical variable in turnover studies. L-TYROSINE (RING-13C6; 3,3-D2) is engineered with 6 carbon-13 atoms in its aromatic ring and 2 deuterium atoms at the beta-carbon (3,3-positions), yielding a molecular weight of 189.16 Da compared to the unlabeled 181.19 Da[2]. This specific configuration provides three distinct mechanistic advantages:

• Absolute MS1 Resolution (+8 Da Mass Shift): The +8 Da mass shift completely separates the heavy peptide's isotopic envelope from the natural M+1/M+2/M+3 isotopes of the light peptide. This eliminates spectral overlap in the MS1 scan, allowing for highly accurate quantification of the heavy-to-light ratio, even for low-abundance proteins[1].

• Metabolic Fidelity & Precursor Control: Tyrosine is a semi-essential amino acid synthesized only from phenylalanine. Because it is not synthesized de novo from central carbon metabolites in massive, unpredictable quantities, the isotopic enrichment of the intracellular precursor pool closely mirrors the plasma pool. This allows for tight control of the labeling pulse[3].

• Isotopic Stability: Unlike aliphatic hydrogens that can undergo rapid solvent exchange or loss during transamination, the 13C atoms in the aromatic ring and the specific beta-deuteriums are highly stable during intracellular tRNA charging and peptide bond formation.

Experimental Workflow

Fig 1: End-to-end self-validating workflow for in vivo protein turnover measurement using heavy Tyrosine.

Step-by-Step Protocol: A Self-Validating System

To ensure absolute trustworthiness (E-E-A-T), this protocol is designed as a self-validating system . The fundamental flaw in many turnover studies is assuming the administered dose equals the intracellular precursor enrichment. This protocol mandates the empirical measurement of the plasma precursor pool to validate the mathematical steady-state assumption[4].

Phase 1: In Vivo Isotope Administration & Validation

• Tracer Preparation: Prepare a sterile, pyrogen-free saline solution of L-TYROSINE (RING-13C6; 3,3-D2) (CAS: 420107-77-3)[2].

• Primed Continuous Infusion: Administer a bolus priming dose via the jugular vein, immediately followed by a continuous infusion.

  • Causality: The priming dose rapidly spikes the plasma enrichment to the target level, while the continuous infusion maintains it. Without the prime, the slow equilibration curve would mathematically confound the FSR calculation[5].

• Self-Validation (Precursor Sampling): Draw 50 µL blood samples at t=15,30,60 , and 120 minutes. Isolate plasma and analyze free amino acids via GC-MS or LC-MS.

  • Causality: This proves that the precursor pool ( Ep​ ) has achieved an isotopic steady state. If Ep​ is fluctuating, the standard precursor-product equation is invalid, and complex non-steady-state compartmental modeling must be applied[5].

Phase 2: Tissue Harvesting and Fractionation

• Snap Freezing: At the experimental endpoint, euthanize the subject and immediately snap-freeze target tissues in liquid nitrogen.

  • Causality: Instantaneous freezing halts all proteolytic and translational machinery, locking the in vivo isotopic snapshot in place.

• Differential Extraction: Homogenize the tissue in a denaturing lysis buffer (e.g., 8M Urea, 1% SDS, protease inhibitors). Centrifuge at 20,000 x g to separate the soluble fraction (cytosolic enzymes) from the insoluble pellet (myofibrillar/structural proteins).

Phase 3: LC-MS/MS Acquisition

• Proteolytic Digestion: Perform standard reduction (DTT), alkylation (IAA), and overnight Trypsin digestion. Desalt using C18 StageTips.

• High-Resolution MS: Inject the peptides onto a high-resolution mass spectrometer (e.g., Orbitrap). Ensure the MS1 resolution is set to at least 60,000 to accurately resolve the +8 Da heavy isotopologues from background noise[1].

Phase 4: Kinetic Modeling (FSR Calculation)

Calculate the Fractional Synthesis Rate (FSR) using the validated precursor-product equation[3]:

FSR(%/time)=Ep​×tEt​−E0​​×100

Where:

• Et​ : Enrichment (Mole Percent Excess) of the protein-bound tyrosine at time t .

• E0​ : Baseline enrichment of protein-bound tyrosine (natural abundance).

• Ep​ : The validated steady-state enrichment of the plasma free tyrosine precursor pool.

• t : Duration of the labeling period.

Data Presentation: Quantitative Baselines

To assist researchers in designing appropriate labeling durations ( t ), the following table summarizes typical FSR values across different mammalian tissues. Labeling time must be optimized to ensure sufficient heavy isotope incorporation (at least 1-2% enrichment) for accurate MS detection without exceeding the half-life of the fastest-turning proteins.

Tissue / Protein Pool	Typical FSR (%/day)	Recommended Labeling Duration	Biological Implication
Liver (Mixed Soluble)	40.0 - 50.0 %	6 - 24 Hours	Rapid adaptation to dietary, toxicological, or metabolic shifts.
Plasma Albumin	10.0 - 15.0 %	24 - 48 Hours	Systemic transport and oncotic pressure maintenance.
Brain (Cortical)	3.0 - 5.0 %	3 - 7 Days	Synaptic plasticity, memory consolidation, and neurodegeneration.
Skeletal Muscle (Myofibrillar)	1.0 - 2.0 %	7 - 14 Days	Slow turnover; structural maintenance and response to hypertrophy.

Compartmental Pathway Modeling

Understanding the flux of the stable isotope through different biological compartments is essential for accurate data interpretation. The diagram below illustrates the two-compartment kinetic model utilized to derive FSR and FBR.

Fig 2: Two-compartment kinetic model of Tyrosine flux required for accurate FSR and FBR calculations.

References

• Stable Isotope Metabolic Labeling to Investigate Protein Turnover in Rodents Source: ukisotope.com URL:[Link]

• ALTERNATIVE EQUATIONS FOR WHOLE-BODY PROTEIN SYNTHESIS AND FOR FRACTIONAL SYNTHETIC RATES OF PROTEINS Source: nih.gov (PMC) URL:[Link]

• Harmonizing labeling and analytical strategies to obtain protein turnover rates in intact adult animals Source: bioRxiv.org URL:[Link]

• A novel stable isotope tracer method to measure muscle protein fractional breakdown rate during a physiological non-steady-state condition Source: nih.gov (PMC) URL:[Link]

Sources

• 1. ukisotope.com [ukisotope.com]
• 2. isotope.com [isotope.com]
• 3. ALTERNATIVE EQUATIONS FOR WHOLE-BODY PROTEIN SYNTHESIS AND FOR FRACTIONAL SYNTHETIC RATES OF PROTEINS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Harmonizing labeling and analytical strategies to obtain protein turnover rates in intact adult animals | bioRxiv [biorxiv.org]
• 5. A novel stable isotope tracer method to measure muscle protein fractional breakdown rate during a physiological non-steady-state condition - PMC [pmc.ncbi.nlm.nih.gov]

High-Precision Quantification of L-Tyrosine using Stable Isotope Dilution LC-MS/MS: MRM Transitions for L-TYROSINE (RING-13C6; 3,3-D2)

Executive Summary

Accurate quantification of L-Tyrosine in complex biological matrices (plasma, serum, urine, and tissue) is critical for drug development, metabolomics, and the study of catecholaminergic neurotransmitter pathways. This application note provides a comprehensive, self-validating protocol for the targeted quantification of L-Tyrosine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). By utilizing the specific stable isotope-labeled internal standard L-TYROSINE (RING-13C6; 3,3-D2) , researchers can achieve absolute quantification via Isotope Dilution Mass Spectrometry (IDMS), effectively nullifying matrix effects and ionization suppression.

Scientific Rationale: The Causality of Isotope Selection

In targeted proteomics and metabolomics, the choice of an internal standard (IS) dictates the reliability of the assay. Endogenous L-tyrosine is highly abundant in biological samples. To achieve absolute quantification, the IS must perfectly mimic the analyte's extraction recovery and ionization efficiency while maintaining a distinct mass-to-charge (m/z) ratio[1].

The isotopologue L-Tyrosine (RING-13C6; 3,3-D2) provides a +8 Da mass shift. This specific labeling strategy is chosen for two distinct, causal reasons:

• Mass Envelope Separation: A +8 Da shift completely bypasses the natural isotopic envelope of unlabeled tyrosine (M+1, M+2, etc.). This eliminates cross-talk and isotopic interference between the highly abundant endogenous analyte and the spiked internal standard[2].

• Chemical Inertness of Labels: Deuteriums placed on heteroatoms (e.g., -OH, -NH2) are prone to rapid hydrogen/deuterium (H/D) exchange with protic LC mobile phases (like water or methanol). By placing the two deuteriums on the carbon backbone (the beta-carbon at position 3) and utilizing stable 13C isotopes on the aromatic ring, the labels become chemically inert and non-exchangeable under standard physiological and LC-MS/MS conditions[3].

Fragmentation Logic & MRM Transitions

In positive electrospray ionization (ESI+), unlabeled L-tyrosine forms a protonated precursor ion [M+H]+ at m/z 182.1. Upon Collision-Induced Dissociation (CID) in the Q2 collision cell, the primary fragmentation pathway is the neutral loss of water and carbon monoxide (-46 Da) from the carboxylic acid moiety, yielding a highly stable product ion at m/z 136.1[3][4].

For L-Tyrosine (RING-13C6; 3,3-D2) , the precursor ion is shifted to m/z 190.1. Because the carboxylic acid carbon (C1) is not labeled in this specific isotopologue, the neutral loss of H2​O and CO (-46 Da) removes only unlabeled atoms. Consequently, the resulting fragment retains all eight heavy isotopes (six 13C atoms and two D atoms), yielding a product ion at m/z 144.1[5]. The transition 190.1 → 144.1 serves as the primary quantifier.

A secondary fragmentation pathway involves the loss of ammonia (-17 Da) from the alpha-amino group. For the labeled standard, this yields the 190.1 → 173.1 transition, which serves as a highly specific qualifier.

Caption: CID fragmentation logic for L-Tyrosine (RING-13C6; 3,3-D2) in a triple quadrupole MS.

Table 1: Optimized MRM Transitions for Triple Quadrupole MS

Analyte	Precursor m/z [M+H]+	Product m/z	Collision Energy (eV)	Purpose
L-Tyrosine (Unlabeled)	182.1	136.1	15 - 20	Quantifier
L-Tyrosine (Unlabeled)	182.1	165.1	10 - 15	Qualifier
L-Tyrosine (RING-13C6; 3,3-D2)	190.1	144.1	15 - 20	IS Quantifier
L-Tyrosine (RING-13C6; 3,3-D2)	190.1	173.1	10 - 15	IS Qualifier

(Note: Exact Collision Energy (CE) and Declustering Potential (DP) should be optimized based on the specific vendor instrument, e.g., Sciex, Waters, or Thermo).

Experimental Workflow & Protocol

To ensure data integrity, the following protocol is designed as a self-validating system . By tracking the recovery of the IS and the ratio between the quantifier and qualifier transitions, the system automatically flags matrix interferences.

Caption: End-to-end LC-MS/MS experimental workflow for targeted Tyrosine quantification.

Step-by-Step Methodology

Step 1: Preparation of Internal Standard (IS) Working Solution

• Reconstitute L-Tyrosine (RING-13C6; 3,3-D2) in 0.1% Formic Acid in LC-MS grade water to create a 1 mg/mL stock solution.

• Dilute the stock to a working concentration of 1 µg/mL using 50:50 Water:Methanol.

Step 2: Sample Extraction (Protein Precipitation)

• Aliquot 50 µL of biological sample (plasma, serum, or tissue homogenate) into a 1.5 mL microcentrifuge tube.

• Spike 10 µL of the 1 µg/mL IS Working Solution into the sample and vortex briefly to ensure equilibration[6].

• Add 200 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins[7].

• Vortex aggressively for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer 150 µL of the clear supernatant to an autosampler vial equipped with a glass insert.

Step 3: Liquid Chromatography (LC) Separation

• Column: Reverse-phase C18 (e.g., 2.1 x 100 mm, 1.7 µm particle size) or a dedicated HILIC column for polar retention.

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS Grade Acetonitrile.

• Gradient: 2% B held for 1 min, ramped to 40% B over 4 mins, flush at 95% B for 1 min, and re-equilibrate at 2% B for 2 mins.

• Flow Rate: 0.3 - 0.4 mL/min.

• Injection Volume: 2 - 5 µL.

Step 4: Self-Validating Quality Control (Data Processing) To validate the run, calculate the Ion Ratio (Area of Qualifier / Area of Quantifier) for both the endogenous analyte and the IS.

• Causality Check: If the Ion Ratio of a sample deviates by >±20% from the neat calibration standards, it indicates an isobaric matrix interference co-eluting with the target peak. The IDMS protocol inherently flags this, preventing the reporting of false quantitative data.

References

• [5] Universidad de Zaragoza. Targeting Tryptophan and Tyrosine Metabolism by Liquid Chromatography Tandem Mass Spectrometry. Available at:[Link]

• [1] Analytical Chemistry (ACS Publications). Quantification of o,o'-Dityrosine, o-Nitrotyrosine, and o-Tyrosine in Cat Urine Samples by LC/Electrospray Ionization-MS/MS Using Isotope Dilution. Available at:[Link]

• [2] Toxicology Letters (PubMed). Simultaneous detection and quantification of 3-nitrotyrosine and 3-bromotyrosine in human urine by stable isotope dilution liquid chromatography tandem mass spectrometry. Available at:[Link]

• [3] PMC (NIH). Quantitative Analysis of amino acid oxidation markers by tandem mass spectrometry. Available at:[Link]

• [6] MDPI. Simultaneous LC-MS/MS-Based Quantification of Free 3-Nitro-l-tyrosine, 3-Chloro-l-tyrosine, and 3-Bromo-l-tyrosine in Plasma of Colorectal Cancer Patients during Early Postoperative Period. Available at:[Link]

• [4] eLife (PMC). Oxidation of cellular amino acid pools leads to cytotoxic mistranslation of the genetic code. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Simultaneous detection and quantification of 3-nitrotyrosine and 3-bromotyrosine in human urine by stable isotope dilution liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative Analysis of amino acid oxidation markers by tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oxidation of cellular amino acid pools leads to cytotoxic mistranslation of the genetic code - PMC [pmc.ncbi.nlm.nih.gov]
• 5. zaguan.unizar.es [zaguan.unizar.es]
• 6. Simultaneous LC-MS/MS-Based Quantification of Free 3-Nitro-l-tyrosine, 3-Chloro-l-tyrosine, and 3-Bromo-l-tyrosine in Plasma of Colorectal Cancer Patients during Early Postoperative Period [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Preventing deuterium exchange in L-TYROSINE (RING-13C6; 3,3-D2) during acid hydrolysis

Topic: Preventing Deuterium Exchange in L-TYROSINE (RING-13C6; 3,3-D2) during Experimental Procedures

For: Researchers, scientists, and drug development professionals.

Welcome to our dedicated guide on maintaining the isotopic integrity of L-TYROSINE (RING-13C6; 3,3-D2). This resource provides in-depth technical guidance, troubleshooting, and answers to frequently asked questions regarding the prevention of deuterium exchange on the aromatic ring during acid hydrolysis. As Senior Application Scientists, we have designed this center to provide not just protocols, but the scientific reasoning behind them, ensuring your experiments are both successful and mechanistically sound.

Introduction: The Challenge of Isotopic Stability

Stable isotope-labeled compounds are invaluable tools in metabolic research, proteomics, and drug development. L-TYROSINE (RING-13C6; 3,3-D2) is specifically designed to provide distinct mass shifts for tracing the fate of both the carbon skeleton and specific hydrogen atoms. However, the deuterium atoms on the aromatic ring are susceptible to exchange with protons from the surrounding solvent, particularly under the harsh acidic conditions required for peptide bond hydrolysis. This phenomenon, known as back-exchange, can compromise the integrity of the isotopic label and lead to erroneous data interpretation.

The underlying mechanism for this exchange is an Electrophilic Aromatic Substitution (EAS) reaction.[1][2][3] The electron-rich phenol ring of tyrosine is activated towards electrophilic attack.[4][5] In a standard acid hydrolysis using aqueous hydrochloric acid (HCl in H₂O), the high concentration of protons (H⁺) can act as electrophiles, attacking the deuterated positions on the ring and replacing the deuterium (D⁺) with a proton.

Frequently Asked Questions (FAQs)

Q1: Why is the deuterium on my ring-labeled tyrosine exchanging during my acid hydrolysis sample preparation?

A1: The deuterium atoms on the aromatic ring of tyrosine are susceptible to exchange in the presence of a high concentration of protons (H⁺), which are abundant in standard acid hydrolysis reagents like 6 M HCl in H₂O. The reaction proceeds via an electrophilic aromatic substitution mechanism, where H⁺ acts as an electrophile, temporarily disrupting the ring's aromaticity and leading to the loss of D⁺.[1][2][3] The phenolic hydroxyl group of tyrosine makes the ring particularly electron-rich and thus more vulnerable to this type of exchange compared to non-activated aromatic rings.[5]

Q2: I am hydrolyzing a protein containing labeled tyrosine. Will the deuterium still exchange?

A2: Yes, the principle remains the same whether the L-TYROSINE (RING-13C6; 3,3-D2) is in its free form or incorporated into a peptide or protein. Once the peptide bonds are cleaved by the acid, the liberated, deuterated tyrosine residue is exposed to the acidic, proton-rich environment and is subject to the same back-exchange phenomenon.

Q3: What is the primary and most recommended method to prevent this deuterium back-exchange?

A3: The most effective and widely accepted method is to perform the acid hydrolysis in a fully deuterated environment.[6][7] This involves replacing the standard aqueous acid with a deuterated equivalent, most commonly deuterium chloride (DCl) in deuterium oxide (D₂O) .[6][7] By ensuring that the vast majority of available electrophiles are deuterons (D⁺) instead of protons (H⁺), the equilibrium of the exchange reaction is shifted to favor the retention of the deuterium label on the aromatic ring.

Q4: Are there any other experimental parameters I should be concerned about?

A4: Besides the hydrolysis reagent, temperature and time are critical factors. While necessary for complete peptide bond cleavage, prolonged exposure to high temperatures can increase the rate of all chemical reactions, including any potential back-exchange, even in a deuterated environment. Standard hydrolysis conditions are typically around 110°C for 20-24 hours.[6][8] It is crucial to adhere to validated protocols and avoid unnecessarily harsh conditions.

Q5: Can I use a different acid, like deuterated sulfuric acid (D₂SO₄)?

A5: While other strong deuterated acids like D₂SO₄ can also be used to create a deuterium-rich environment, DCl is generally preferred for protein and amino acid hydrolysis.[9][10] DCl is volatile and can be more easily removed by evaporation under vacuum after hydrolysis is complete, which simplifies sample cleanup before downstream analysis such as mass spectrometry.

Q6: Are there alternatives to acid hydrolysis that can preserve the deuterium label?

A6: Yes, enzymatic digestion is a much milder alternative that completely avoids the harsh acidic conditions responsible for deuterium exchange. Enzymes like trypsin, pepsin, or pronase cleave peptide bonds under specific, near-neutral pH conditions. However, enzymatic digestion results in peptides, not free amino acids. If your analytical goal is to analyze the intact deuterated tyrosine within a peptide context, this is an excellent option. If you require free amino acids, acid hydrolysis remains the standard method, making the use of DCl/D₂O crucial.

Troubleshooting Guide: Preserving Your Isotopic Label

This section provides a detailed, step-by-step protocol for performing acid hydrolysis while minimizing the risk of deuterium loss from L-TYROSINE (RING-13C6; 3,3-D2).

Core Principle: Isotopic Environment Control

The foundation of this protocol is the elimination of proton sources from the reaction environment. Any residual H₂O or protonated reagents can contribute to back-exchange.

Recommended Protocol: Acid Hydrolysis using DCl in D₂O

This protocol is adapted from established methods for protein hydrolysis designed to preserve stereochemistry and isotopic labels.[6][7]

Materials:

• Sample containing L-TYROSINE (RING-13C6; 3,3-D2) (as a free standard or within a peptide/protein)

• Deuterium Chloride (DCl) solution (e.g., 20-37 wt. % in D₂O)

• Deuterium Oxide (D₂O, 99.9 atom % D)

• High-quality hydrolysis tubes (e.g., borosilicate glass)

• Vacuum centrifugation system (e.g., SpeedVac)

• Heating block or oven capable of maintaining 110°C (± 2°C)

• Inert gas (Nitrogen or Argon)

• Sealing torch (for flame-sealing tubes) or screw-cap vials with PTFE-lined caps

Experimental Workflow Diagram:

Caption: Workflow for preserving deuterium labels during acid hydrolysis.

Step-by-Step Procedure:

• Sample Preparation:

  • Aliquot your sample containing a known quantity of protein or the free L-TYROSINE (RING-13C6; 3,3-D2) standard into a clean hydrolysis tube.

  • If the sample is in a liquid, completely evaporate the solvent using a vacuum centrifuge. This step is critical to remove any residual H₂O.

• Reagent Addition:

  • Prepare your hydrolysis solution. A final concentration of approximately 6 M DCl is standard. If starting with a 20 wt. % DCl in D₂O solution, it may be used directly or diluted with pure D₂O as needed.

  • Add the 6 M DCl/D₂O solution to the dried sample. The volume will depend on the amount of sample, but a volume of 100-200 µL is typical for microscale preparations.

• Inert Atmosphere and Sealing:

  • To prevent oxidation of the amino acid, which can occur at high temperatures, the tube must be purged of oxygen.

  • Gently flush the headspace of the tube with an inert gas like nitrogen or argon for 1-2 minutes.

  • Immediately seal the tube. For optimal results, flame-sealing the glass tube under vacuum is the gold standard. Alternatively, use high-quality screw-cap vials with inert, PTFE-lined caps that can withstand the temperature and pressure.

• Hydrolysis:

  • Place the sealed tube in a heating block or oven pre-heated to 110°C .

  • Incubate for 20-24 hours .[6][8] Shorter times may result in incomplete hydrolysis of proteins, while significantly longer times do not improve yield and may increase degradation of sensitive amino acids.

• Sample Cleanup:

  • After incubation, allow the tube to cool completely to room temperature before opening. Be cautious, as pressure may have built up inside.

  • Once open, place the tube back into a vacuum centrifuge to evaporate the DCl/D₂O until the sample is completely dry.

  • The dried hydrolysate, containing the isotopically stable L-TYROSINE (RING-13C6; 3,3-D2), is now ready to be reconstituted in the appropriate solvent for your downstream analysis (e.g., LC-MS).

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Significant D-to-H exchange observed in mass spec data.	1. Use of standard HCl/H₂O instead of DCl/D₂O. 2. Incomplete drying of the initial sample, leaving residual H₂O. 3. Contamination of DCl/D₂O reagent with atmospheric moisture.	1. Confirm reagents. Ensure you are using high-purity DCl in D₂O (≥99% D). 2. Ensure complete dryness. Use a vacuum centrifuge until the sample is a crystalline film or powder. 3. Handle deuterated reagents carefully. Open and dispense DCl/D₂O under a dry, inert atmosphere (e.g., in a glove box or under a stream of N₂) if possible. Minimize time the bottle is open.
Low recovery of tyrosine after hydrolysis.	1. Oxidation during hydrolysis due to residual oxygen. 2. Degradation due to excessive temperature or time.	1. Improve inerting. Ensure tubes are thoroughly flushed with N₂ or Ar before sealing. Adding a small amount of phenol (e.g., 0.5-1%) to the acid can act as an oxygen scavenger.[6] 2. Verify conditions. Calibrate your oven/heating block. Do not exceed 24 hours of hydrolysis time unless specifically required and validated for your sample type.
Incomplete hydrolysis of protein sample.	1. Insufficient hydrolysis time. 2. Insufficient acid-to-sample ratio.	1. Ensure minimum time. A 20-24 hour hydrolysis is standard for most proteins. 2. Check ratios. Ensure a sufficient excess of acid is used to fully submerge and react with the sample.

Mechanism Deep Dive: Electrophilic Aromatic Substitution

The exchange of deuterium for hydrogen on the tyrosine ring is a classic example of an Electrophilic Aromatic Substitution (EAS) reaction.

Caption: Mechanism of deuterium back-exchange via Electrophilic Aromatic Substitution.

• Electrophilic Attack: The π-electron system of the aromatic ring acts as a nucleophile and attacks an electrophile. In a standard acidic medium, this electrophile is a proton (H⁺). This step breaks the aromaticity of the ring, forming a high-energy carbocation intermediate known as an arenium ion or sigma complex. This is the slow, rate-determining step of the reaction.[2]

• Deprotonation: To restore the highly stable aromatic system, a base (which can be a water molecule or the conjugate base of the acid) removes a deuteron (D⁺) from the carbon that was attacked. The electrons from the C-D bond move back into the ring, reforming the π-system.

By using DCl in D₂O, the attacking electrophile is D⁺. If a D⁺ attacks the ring, the subsequent loss of a different D⁺ from the sigma complex results in no net change to the isotopic labeling. This is the fundamental principle behind the protocol's success.

References

• Danielsen, M., Nebel, C., & Dalsgaard, T. K. (2020). Simultaneous Determination of L- and D-Amino Acids in Proteins: A Sensitive Method Using Hydrolysis in Deuterated Acid and Liquid Chromatography–Tandem Mass Spectrometry Analysis. Foods, 9(3), 309. [Link]

• OpenOChem Learn. Electrophilic Aromatic Substitution. [Link]

• Ashenhurst, J. (2017). Electrophilic Aromatic Substitution Mechanism. Master Organic Chemistry. [Link]

• Schultz, Z. D., et al. (2015). Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid. Tetrahedron Letters, 56(23), 3363-3366. [Link]

• Making Molecules. Electrophilic Aromatic Substitution. (2025). [Link]

• Sanada, H., et al. (2016). Establishment of a Two-Dimensional HPLC-MS/MS Method Combined with DCl/D2O Hydrolysis for the Determination of Trace Amounts of D-Amino Acid Residues in Proteins. Analytical Sciences, 32(6), 649-654. [Link]

• Chemistry Steps. Reactions of Phenols. (2024). [Link]

• A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au. [Link]

• Kumar, A., et al. (2025). Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments. Molecules, 30(17), 3452. [Link]

• Chemical isotope labeling for quantitative proteomics. Protein Science. [Link]

• A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au. (2024). [Link]

• An Experimental and Computational Investigation into the Gas-Phase Acidities of Tyrosine and Phenylalanine: Three Structures for Deprotonated Tyrosine. The Journal of Physical Chemistry B. (2014). [Link]

• Development of the Direct Deuteration Method for Amino Acids and Characterization of Deuterated Tryptophan. International Journal of Molecular Sciences. (2025). [Link]

• Stability of tyrosine sulfate in acidic solutions. Analytical Biochemistry. (2007). [Link]

• Site-Selective Deuteration of α-Amino Esters with 2-Hydroxynicotinaldehyde as a Catalyst. The Journal of Organic Chemistry. [Link]

• New developments in isotope labeling strategies for protein solution NMR spectroscopy. Current Opinion in Structural Biology. [Link]

• Site-Selective Deuteration of Amino Acids through Dual-Protein Catalysis. Journal of the American Chemical Society. (2022). [Link]

• Hydrogen/deuterium exchange of cross-linkable α-amino acid derivatives in deuterated triflic acid. SciSpace. [Link]

• Does anybody have a good protocol for the hydrolysis of a protein? Reddit. (2020). [Link]

• Selective Isotope-Labeling Methods for Protein Structural Studies. eMagRes. [Link]

• Site-specific Deuteration of Tyrosine and Their Assay by Selective Ion Monitoring Method. Journal of Nutritional Science and Vitaminology. (1980). [Link]

• Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments. Molecules. (2025). [Link]

• Hydrolysis of Purified Proteins and Peptides. Waters. [Link]

• Crossover in Aromatic Amino Acid Interaction Strength: Tyrosine vs. Phenylalanine in Biomolecular Condensates. eLife. [Link]

• The particular method used for the hydrolysis. University of Missouri. [Link]

Sources

• 1. Electrophilic Aromatic Substitution | OpenOChem Learn [learn.openochem.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electrophilic Aromatic Substitution — Making Molecules [makingmolecules.com]
• 5. Reactions of Phenols - Chemistry Steps [chemistrysteps.com]
• 6. Simultaneous Determination of L- and D-Amino Acids in Proteins: A Sensitive Method Using Hydrolysis in Deuterated Acid and Liquid Chromatography–Tandem Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. mdpi.com [mdpi.com]
• 10. Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing collision energy for L-TYROSINE (RING-13C6; 3,3-D2) MRM transitions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth guide to help researchers, scientists, and drug development professionals optimize the Collision Energy (CE) for the stable isotope-labeled (SIL) internal standard L-TYROSINE (RING-13C6; 3,3-D2) .

Rather than simply providing a list of generic instrument parameters, this guide is structured to explain the causality behind mass spectrometry fragmentation mechanics. By understanding the thermodynamics of your molecule, you can build a self-validating experimental protocol that guarantees optimal sensitivity regardless of your specific mass spectrometer's make or model.

Part 1: Mechanistic Background & Fragmentation Causality

Q: What is the exact mass shift for L-TYROSINE (RING-13C6; 3,3-D2), and how does it dictate my MRM transitions?

A: To determine the correct Multiple Reaction Monitoring (MRM) transitions, we must first analyze the isotopic labeling strategy. Unlabeled L-Tyrosine ( C9​H11​NO3​ ) has a monoisotopic [M+H]+ precursor of m/z 182.1.

The SIL standard L-TYROSINE (RING-13C6; 3,3-D2) contains two specific modifications:

• RING-13C6: All six carbon atoms in the phenol ring are replaced with Carbon-13 (+6 Da).

• 3,3-D2: The two hydrogen atoms on the beta-carbon (the CH2​ group linking the ring to the amino acid backbone) are replaced with Deuterium (+2 Da).

This results in a total mass shift of +8 Da, yielding a precursor ion of m/z 190.1 .

During Collision-Induced Dissociation (CID) in the Q2 cell, the most thermodynamically favorable cleavage for amino acids is the neutral loss of formic acid (HCOOH, 46 Da) from the carboxylic acid and alpha-amine group. Because the +8 Da isotopic label is localized entirely on the phenol ring and the beta-carbon, the neutral loss of the unlabeled HCOOH leaves the heavy isotopes intact on the product ion. Therefore, the primary quantifier transition shifts from 182.1 → 136.1 (unlabeled) to 190.1 → 144.1 (labeled)[1].

Fig 1. MRM fragmentation pathway of L-Tyrosine (RING-13C6; 3,3-D2) during CID.

Part 2: Self-Validating Protocol for CE Optimization

Q: How do I experimentally determine the optimal CE for this SIL standard on my specific instrument?

A: Collision energy is an applied voltage, but the actual kinetic energy transferred to the ion depends heavily on your instrument's geometry, collision gas (Argon vs. Nitrogen), and cell pressure. Therefore, relying on literature values is insufficient. You must establish a self-validating system using flow injection analysis or direct infusion to empirically derive the optimal CE[2].

Step-by-Step Methodology:

• Tuning Solution Preparation: Dilute the L-TYROSINE (RING-13C6; 3,3-D2) standard to 100 ng/mL in a solvent of 50:50 Methanol:Water containing 0.1% Formic Acid. This ensures stable, continuous electrospray ionization (ESI).

• Direct Infusion Setup: Plumb a syringe pump directly into the ESI source. Set the flow rate to 5–10 µL/min.

• Precursor Isolation: Set the Q1 quadrupole to isolate the precursor mass at m/z 190.1 (Unit resolution).

• CE Ramping (The Validation Step): Program the instrument to perform a product ion scan (scanning Q3 from m/z 100 to 180) while ramping the Collision Energy from 5 eV to 40 eV in 1 eV increments.

• Data Extraction: Extract the Extracted Ion Chromatogram (XIC) for m/z 144.1 and m/z 127.1. Plot the absolute intensity against the applied CE. The exact apex of this parabolic curve is your instrument-specific optimal CE.

Fig 2. Self-validating experimental workflow for empirical CE optimization.

Part 3: Quantitative Data Presentation

To provide a baseline for your empirical optimization, the following table summarizes the expected quantitative parameters for both unlabeled and labeled Tyrosine. Notice the inverse relationship between fragment size and required CE: lower collision energy favors primary neutral losses (larger fragments), whereas higher CE is required to drive secondary fragmentation (smaller fragments)[3].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Transition Type	Expected CE Range (eV)	Neutral Loss Causality
L-Tyrosine (Unlabeled)	182.1	136.1	Quantifier	12 – 16	Loss of HCOOH (46 Da)
L-Tyrosine (Unlabeled)	182.1	119.1	Qualifier	22 – 26	Loss of H2O + NH3 + CO (63 Da)
L-Tyrosine (RING-13C6; 3,3-D2)	190.1	144.1	Quantifier	12 – 16	Loss of HCOOH (46 Da)
L-Tyrosine (RING-13C6; 3,3-D2)	190.1	127.1	Qualifier	22 – 26	Loss of H2O + NH3 + CO (63 Da)

Part 4: Troubleshooting & FAQs

Q: My m/z 190.1 → 144.1 transition has poor signal-to-noise (S/N) in biological matrices despite optimizing the CE. How can I fix this? A: If your CE is mathematically optimized but your S/N remains poor, the issue is likely ion suppression or insufficient dwell time. To improve results, customize your MRM method by increasing the detection time (dwell time) per transition. This directly increases the signal-to-noise ratio for low-abundance analytes by allowing the detector to sample the ion beam longer[3]. Additionally, verify your Declustering Potential (DP) or Fragmentor Voltage; if this is set too high, in-source fragmentation will destroy the m/z 190.1 precursor before it ever reaches the Q1 quadrupole.

Q: I see a strong signal at m/z 190.1 → 127.1. Should I use this as my quantifier instead? A: Generally, no. The 144.1 product ion is the primary cleavage and will almost always yield the highest absolute intensity, making it the superior quantifier. However, if the 144.1 transition suffers from a co-eluting isobaric interference in your specific matrix (e.g., plasma or urine), you can promote the 127.1 transition to your quantifier. If you do this, remember to increase your CE to the 22–26 eV range, as secondary fragmentations require higher kinetic energy to overcome their activation barriers.

References

• Multiple reaction monitoring for robust quantitative proteomic analysis of cellular signaling networks. PNAS. Available at:[Link]

• A highly sensitive LC-MS/MS method to determine novel Bruton's tyrosine kinase inhibitor spebrutinib: application to metabolic stability evaluation. The Royal Society. Available at:[Link]

• Targeting Tryptophan and Tyrosine Metabolism by Liquid Chromatography Tandem Mass Spectrometry. Universidad de Zaragoza. Available at:[Link]

Sources

• 1. zaguan.unizar.es [zaguan.unizar.es]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. pnas.org [pnas.org]

Troubleshooting matrix effects in L-TYROSINE (RING-13C6; 3,3-D2) plasma assays

Welcome to the technical support center for troubleshooting matrix effects in L-TYROSINE (RING-13C6; 3,3-D2) plasma assays. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of bioanalysis and ensure the generation of accurate and reproducible data. Here, we address common challenges in a direct question-and-answer format, providing not just solutions but also the scientific reasoning behind them.

Part 1: Understanding Matrix Effects in L-Tyrosine Analysis

Q1: What are matrix effects, and why are they a significant concern in L-tyrosine plasma assays?

Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2] In simpler terms, substances in the plasma other than L-tyrosine can interfere with its measurement by either suppressing or enhancing its signal during LC-MS/MS analysis.[3] This interference can lead to inaccurate quantification, poor reproducibility, and compromised assay sensitivity.[4]

Plasma is a highly complex matrix containing a high abundance of proteins, salts, lipids (especially phospholipids), and other endogenous molecules.[2][5] Phospholipids are a major cause of ion suppression in electrospray ionization (ESI) mode, which is commonly used for amino acid analysis.[6][7] Given that L-tyrosine is an endogenous amino acid, accurately quantifying its levels is crucial for many clinical and research applications, making the mitigation of matrix effects a critical aspect of method development.

Part 2: The Role of the Internal Standard: L-TYROSINE (RING-13C6; 3,3-D2)

Q2: Why is a stable isotope-labeled (SIL) internal standard like L-TYROSINE (RING-13C6; 3,3-D2) considered the gold standard?

A stable isotope-labeled internal standard (SIL-IS) is considered the "gold standard" because it is chemically and physically almost identical to the analyte of interest.[8] This means it co-elutes chromatographically with the analyte and experiences the same degree of ionization suppression or enhancement.[8] By measuring the ratio of the analyte to the SIL-IS, variations introduced during sample preparation and analysis can be effectively normalized, leading to more accurate and precise results.[9] The use of a SIL-IS is a key strategy to compensate for matrix effects.[3]

Q3: I'm observing a slight shift in retention time between L-tyrosine and its deuterated internal standard. Is this normal, and can it cause problems?

Yes, a slight retention time shift between an analyte and its deuterated internal standard is a known phenomenon, often referred to as the "isotope effect".[10] This is more common with deuterium (²H) labeling than with ¹³C or ¹⁵N labeling. The difference in bond energy between C-H and C-D bonds can lead to subtle changes in the molecule's interaction with the stationary phase of the LC column.[10]

While a small, consistent shift may be acceptable, a significant or variable shift can be problematic. If the analyte and SIL-IS do not co-elute perfectly, they may be affected differently by localized zones of ion suppression in the chromatogram, leading to inaccurate analyte-to-IS ratios and compromising the assay's reliability.[8][10]

Part 3: Troubleshooting Common Issues

This section provides a structured approach to identifying and resolving common problems encountered during L-tyrosine plasma assays.

Q4: My L-tyrosine signal is low and inconsistent. How do I determine if this is due to matrix effects?

Low and variable analyte signals are classic indicators of ion suppression. To confirm if matrix effects are the culprit, a post-extraction addition experiment is the standard approach.

Experimental Protocol: Post-Extraction Addition for Matrix Effect Assessment

• Sample Preparation:

  • Set 1 (Matrix-Spiked): Take six different lots of blank plasma, process them using your established extraction procedure, and then spike the extracted samples with a known concentration of L-tyrosine (e.g., at low and high QC levels).

  • Set 2 (Neat Solution): Prepare a solution of L-tyrosine at the same concentration as in Set 1, but in the final reconstitution solvent (without any matrix components).

• Analysis: Analyze both sets of samples by LC-MS/MS.

• Calculation of Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Set 1) / (Peak Area of Analyte in Set 2)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

According to ICH M10 guidelines, the accuracy for each individual matrix source should be within ±15% of the nominal concentration, and the precision (%CV) should not exceed 15%.[2][6][11]

Q5: The peak area of my L-TYROSINE (RING-13C6; 3,3-D2) internal standard is highly variable between samples. What could be the cause?

Variable internal standard response is a red flag that indicates inconsistent matrix effects between samples.[12] This can undermine the fundamental assumption of using an internal standard for normalization.

Troubleshooting Workflow for Inconsistent IS Response

Sources

• 1. Comparison between 5 extractions methods in either plasma or serum to determine the optimal extraction and matrix combination for human metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. capa.org.tw [capa.org.tw]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. ema.europa.eu [ema.europa.eu]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Slightly different retention time of internal standard? - Chromatography Forum [chromforum.org]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Effect of hemolysis, jaundice and lipemia on biochemical analysis [en.seamaty.com]
• 12. Hemolysis, Icterus, and Lipemia: Evaluation of Interference in Laboratory Results Using Automated Chemistry Analyzers [labmedonline.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Kinetic Isotope Effects: L-Tyrosine (RING-13C6; 3,3-D2) vs. Unlabeled Tyrosine

This guide provides an in-depth comparison of the kinetic behavior of isotopically labeled L-Tyrosine (RING-13C6; 3,3-D2) against its unlabeled counterpart in enzymatic reactions. Designed for researchers, scientists, and drug development professionals, this document elucidates the theoretical underpinnings and practical applications of Kinetic Isotope Effects (KIEs) using this multiply-labeled substrate. We will explore how specific isotopic substitutions serve as powerful probes for elucidating enzymatic mechanisms and for rationally designing therapeutics with improved metabolic profiles.

Introduction: The Power of Isotopic Substitution

The Kinetic Isotope Effect (KIE) is a powerful tool in physical organic chemistry and enzymology, defined as the change in the rate of a chemical reaction upon substituting an atom in the reactants with one of its heavier isotopes[1]. This phenomenon arises from the quantum mechanical principle that heavier isotopes form stronger bonds and have lower zero-point vibrational energies. Consequently, more energy is required to break a bond to a heavier isotope, often resulting in a slower reaction rate. The KIE is expressed as the ratio of the rate constant of the light isotopologue (kL) to that of the heavy isotopologue (kH).

L-Tyrosine is a non-essential amino acid central to numerous physiological processes, including protein synthesis and as a precursor to crucial biomolecules like neurotransmitters and hormones. Its metabolism is a key area of study in biochemistry and drug development. The specific labeled substrate at the heart of this guide, L-Tyrosine (RING-13C6; 3,3-D2) , offers a unique, dual-probe system for mechanistic studies[2][3].

• RING-13C6: All six carbons of the aromatic phenol ring are replaced with the stable isotope ¹³C. This "heavy atom" label is used to probe reactions involving bond changes at the aromatic ring, such as hydroxylation.

• 3,3-D2: The two hydrogens on the β-carbon of the side chain are replaced with deuterium (²H or D). This label is designed to report on reactions that involve C-H bond cleavage at this specific position.

By comparing the reaction kinetics of this dual-labeled molecule to unlabeled L-tyrosine, researchers can gain profound insights into rate-determining steps and transition-state structures of tyrosine-metabolizing enzymes.

Theoretical Framework: Understanding Deuterium and ¹³C KIEs

The magnitude and nature of a KIE depend on which bond is being altered in the rate-determining step of a reaction.

Primary KIEs are observed when a bond to the isotopically substituted atom is broken or formed in the rate-determining step. Secondary KIEs occur when the bond to the isotopic atom is not broken but its environment (e.g., hybridization state) changes during the reaction.

Deuterium KIE (kH/kD)

The substitution of hydrogen with deuterium can lead to a significant primary KIE because deuterium is twice as heavy as protium. The C-D bond is stronger and vibrates at a lower frequency than a C-H bond. Breaking the C-D bond requires more energy, slowing the reaction rate. This effect is particularly valuable in drug development, where replacing a metabolically labile C-H bond with a C-D bond can slow down metabolism by enzymes like cytochrome P450s, thereby improving the drug's pharmacokinetic profile[4][][6].

¹³C KIE (k12/k13)

Heavy atom KIEs, such as those involving ¹³C, are typically much smaller than deuterium KIEs, often in the range of 1.02 to 1.10[]. These effects arise from changes in the vibrational frequencies of the molecule between the ground state and the transition state[7]. A ¹³C KIE is a sensitive probe for changes in bonding to the carbon atom in the rate-limiting step. Measuring these small effects requires highly precise methods, such as competitive experiments analyzed by mass spectrometry[7][8][9].

Caption: Potential energy diagram illustrating the origin of a primary KIE.

Comparative Analysis in Key Enzymatic Pathways

The utility of L-Tyrosine (RING-13C6; 3,3-D2) is best understood by examining its behavior in different enzymatic reactions where distinct parts of the molecule are modified.

Pathway 1: Aromatic Hydroxylation by Tyrosine Hydroxylase (TH)

Tyrosine hydroxylase (TH) is a rate-limiting enzyme in the biosynthesis of catecholamine neurotransmitters, catalyzing the conversion of L-tyrosine to L-DOPA[10]. The proposed mechanism involves an electrophilic attack on the aromatic ring by a high-valent iron-oxo species[11][12].

• Unlabeled L-Tyrosine: Reacts at the standard enzymatic rate.

• Labeled L-Tyrosine (RING-13C6; 3,3-D2):

  • ¹³C KIE: The RING-13C6 label directly probes the aromatic hydroxylation step. Since this step involves a change in hybridization and bonding at the ring carbons, a small but measurable primary ¹³C KIE is expected.

  • Deuterium KIE: The 3,3-D2 label is distant from the reaction center. It is expected to produce a negligible or very small secondary KIE.

Field Insight: In studies with wild-type TH, a significant KIE is often not observed. This is known as "masking," where a different step in the catalytic cycle, such as product release or cofactor regeneration, is slower than the chemical step of hydroxylation and is thus rate-limiting[13][14][15]. However, researchers have cleverly used mutant forms of TH that "uncouple" the reaction, making the chemical step partially rate-limiting and thereby "unmasking" the intrinsic isotope effect[11][12][13].

Pathway 2: α,β-Elimination by Tyrosine Phenol-Lyase (TPL)

Tyrosine phenol-lyase (TPL) is a bacterial enzyme that catalyzes the reversible α,β-elimination of L-tyrosine to yield phenol, pyruvate, and ammonia. This reaction proceeds via a pyridoxal 5'-phosphate (PLP) cofactor and involves the abstraction of the α-proton and cleavage of the Cβ-Cγ bond, which is facilitated by the breaking of the Cβ-H bond[16].

• Unlabeled L-Tyrosine: Reacts at the standard enzymatic rate.

• Labeled L-Tyrosine (RING-13C6; 3,3-D2):

  • Deuterium KIE: The 3,3-D2 label is positioned directly at a site of C-H bond cleavage in the α,β-elimination mechanism. Therefore, a large, primary deuterium KIE (kH/kD > 2) is expected if this step is rate-limiting.

  • ¹³C KIE: The RING-13C6 label is on the phenol leaving group. As the C-C bond to the ring is cleaved, a small ¹³C KIE might be observed, but the primary effect will be from the deuterium substitution.

Caption: Enzymatic fates of L-Tyrosine and the relevant isotopic labels.

Data Summary: Expected Kinetic Isotope Effects

The following table summarizes the anticipated KIEs for L-Tyrosine (RING-13C6; 3,3-D2) in the discussed enzymatic reactions. The interpretation depends on the rate-determining step of the specific enzyme system.

Enzyme Reaction	Isotopic Label	KIE Type	Expected k_light / k_heavy	Mechanistic Insight
Tyrosine Hydroxylation	RING-¹³C₆	Primary	> 1 (e.g., 1.02-1.05)	Probes C-O bond formation at the ring. Effect is often masked.[17][18]
3,3-D₂	Secondary	≈ 1	C-H bonds at β-carbon are not broken; minimal effect expected.
α,β-Elimination	RING-¹³C₆	Secondary	≈ 1	Aromatic ring is the leaving group but not site of primary bond cleavage.
3,3-D₂	Primary	> 2	Probes C-H bond cleavage at the β-carbon, a key step in elimination.[16]

Experimental Protocol: Measuring KIEs by Competitive LC-MS

For measuring small heavy-atom KIEs or for high-precision deuterium KIEs, the internal competition method is superior[7]. This method involves reacting a mixture of the labeled and unlabeled substrates simultaneously and measuring the ratio of their products over time using mass spectrometry. This approach minimizes experimental error as both substrates are subject to identical conditions. Time-resolved electrospray ionization mass spectrometry (TRESI-MS) is a powerful, modern technique for these measurements[8][9][19].

Step-by-Step Methodology

• Substrate Preparation: Prepare an equimolar solution of unlabeled L-tyrosine (light) and L-Tyrosine (RING-13C6; 3,3-D2) (heavy). The exact masses are:

  • Unlabeled (C₉H₁₁NO₃): 181.07 Da

  • Labeled (¹³C₆C₃H₉D₂NO₃): 189.09 Da

• Enzyme Reaction Initiation: In a thermostatically controlled vessel, initiate the enzymatic reaction by adding the target enzyme (e.g., Tyrosine Hydroxylase) to the substrate mixture. Ensure all cofactors and necessary reagents are present.

• Reaction Monitoring: Use a continuous-flow setup to directly sample the reaction mixture at specific time points and introduce it into the electrospray source of a mass spectrometer[20].

• Mass Spectrometry Analysis:

  • Operate the mass spectrometer in full scan mode to detect the masses of the substrate and product isotopologues.

  • For TH reaction: Monitor the masses corresponding to light L-tyrosine (181.07), heavy L-tyrosine (189.09), light L-DOPA (197.07), and heavy L-DOPA (205.09).

  • Record the ion intensities for each species at each time point.

• Data Calculation: The KIE on Vmax/Km is calculated from the change in the ratio of heavy to light substrate (Rs) and the ratio of heavy to light product (Rp) as a function of fractional conversion (f), using established equations. The precision of this method allows for reliable determination of even small KIEs[8].

Caption: Experimental workflow for a competitive KIE measurement using LC-MS.

Conclusion and Future Directions

The dual-labeled substrate, L-Tyrosine (RING-13C6; 3,3-D2), is a sophisticated tool for mechanistic enzymology. It allows researchers to dissect complex reaction mechanisms by simultaneously probing potential bond alterations at two distinct locations within the molecule. The deuterium label provides a strong signal for C-H bond cleavage at the side chain, while the ¹³C ring label offers a subtle but precise probe for aromatic chemistry.

For drug development professionals, understanding these principles is paramount. The deliberate introduction of deuterium at metabolically active sites—a strategy informed by KIE studies—is a validated approach to enhance the pharmacokinetic properties of drugs, leading to more stable and potentially safer therapeutics[4][6][21]. As analytical techniques like mass spectrometry continue to improve in sensitivity and resolution, the application of multiply-labeled substrates will undoubtedly uncover even finer details of enzymatic catalysis, paving the way for the next generation of rationally designed enzymes and pharmaceuticals.

References

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• From Bench to Blockbuster: Clinical and Commercial Insights on Deuterated Drugs. (Source: vertexaisearch.cloud.google.com, URL: )
• Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study. (Source: vertexaisearch.cloud.google.com, URL: )
• Measuring kinetic isotope effects in enzyme reactions using time-resolved electrospray mass spectrometry. (Source: PubMed, URL: )
• ClearPoint™ Heavy Isotope Labeled Amino Acids. (Source: Anaspec, URL: )
• Uncoupled Forms of Tyrosine Hydroxylase Unmask Kinetic Isotope Effects on Chemical Steps. (Source: PubMed, URL: )
• Oxygen-18 Kinetic Isotope Effect Studies of the Tyrosine Hydroxylase Reaction: Evidence of Rate Limiting Oxygen Activation.
• Isotope effects in mechanistic studies of l-tyrosine halogen derivatives hydroxylation catalyzed by tyrosinase. (Source: PMC, URL: )
• Uncoupled Forms of Tyrosine Hydroxylase Unmask Kinetic Isotope Effects on Chemical Steps. (Source: PMC, URL: )
• Uncoupled Forms of Tyrosine Hydroxylase Unmask Kinetic Isotope Effects on Chemical Steps.
• Measuring Kinetic Isotope Effects in Enzyme Reactions Using Time-Resolved Electrospray Mass Spectrometry.
• Benefits and Mechanisms of Deuterated Drugs | Enhanced Efficacy. (Source: BOC Sciences, URL: )
• Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy. (Source: vertexaisearch.cloud.google.com, URL: )
• Kinetic Isotope Effects on Aromatic and Benzylic Hydroxylation by Chromobacterium Violaceum Phenylalanine Hydroxylase as Probes of the Chemical Mechanism and Reactivity. (Source: PMC, URL: )
• Isotope Labeled Amino Acids: A Comprehensive Guide for Researchers. (Source: vertexaisearch.cloud.google.com, URL: )
• Uncoupled Forms of Tyrosine Hydroxylase Unmask Kinetic Isotope Effects on Chemical Steps | Request PDF.
• Deuterium isotope effects on drug pharmacokinetics. I. System-dependent effects of specific deuteration with aldehyde oxidase cleared drugs. (Source: PubMed, URL: )
• Isotope Labeled Peptides: Precision Tools for Research. (Source: JPT, URL: )
• Measuring Kinetic Isotope Effects in Enzyme Reactions Using Time-Resolved Electrospray Mass Spectrometry.
• Applications of Stable Isotope Labeled Amino Acids in Biological and Medical Research. (Source: vertexaisearch.cloud.google.com, URL: )
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• Kinetic Solvent Isotope Effect in Human P450 CYP17A1 Mediated Androgen Formation: Evidence for a Reactive Peroxoanion Intermedi
• Measurement of Kinetic Isotope Effects in an Enzyme-Catalyzed Reaction by Continuous-Flow Mass Spectrometry. (Source: PubMed, URL: )
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• L-Tyrosine (ring-¹³C₆, 99%; 3,3-D₂, 30%).
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L-TYROSINE (RING-13C6; 3,3-D2) vs Tyrosine-D4 as internal standards for MS

An In-Depth Guide to Selecting an Internal Standard for Mass Spectrometric Quantification of Tyrosine: L-Tyrosine (ring-13C6; 3,3-d2) vs. L-Tyrosine-d4

In the landscape of quantitative bioanalysis by mass spectrometry (MS), the selection of an appropriate internal standard (IS) is a critical decision that underpins the accuracy, precision, and robustness of an entire assay. An ideal IS should be chemically and physically identical to the analyte, yet mass-distinguishable. This guide provides a comprehensive comparison between two commonly used stable isotope-labeled (SIL) internal standards for L-Tyrosine quantification: the heavily labeled L-Tyrosine (ring-13C6; 3,3-d2) and the deuterated L-Tyrosine-d4.

This analysis moves beyond a simple cataloging of features to explore the fundamental physicochemical principles that dictate performance in a real-world laboratory setting. We will examine how differences in isotopic composition and label placement influence chromatographic behavior, ionization efficiency, stability, and ultimately, data integrity.

Foundational Properties: A Head-to-Head Comparison

The primary role of an IS is to co-elute with the native analyte and experience identical effects during sample extraction, derivatization, and ionization, thereby normalizing for variations in sample processing and matrix effects. The choice of isotope and the position of the label are paramount to achieving this ideal behavior.

Feature	L-Tyrosine (Analyte)	L-Tyrosine-d4 (IS)	L-Tyrosine (ring-13C6; 3,3-d2) (IS)
Chemical Formula	C₉H₁₁NO₃	C₉H₇D₄NO₃	¹³C₆C₃H₉D₂NO₃
Monoisotopic Mass	181.0739 Da	185.0990 Da	189.1009 Da
Mass Shift (vs. Analyte)	N/A	+4 Da	+8 Da
Isotopic Labels	None	4 Deuterium (D)	6 Carbon-13 (¹³C), 2 Deuterium (D)
Label Location	N/A	Phenyl Ring	Phenyl Ring (¹³C), β-carbon (D)

The most immediate distinction is the mass shift. L-Tyrosine (ring-13C6; 3,3-d2) offers a +8 Da shift, effectively eliminating any risk of isotopic crosstalk from the M+4 peak of the native analyte, a potential concern with lower-mass SIL-IS.

The Critical Impact of Isotope Choice: ¹³C vs. Deuterium

The type of isotope used for labeling has profound implications for the performance of the internal standard.

• Carbon-13 (¹³C): As a heavier isotope of carbon, ¹³C forms bonds that are energetically almost identical to ¹²C. This results in negligible differences in chemical properties. Consequently, ¹³C-labeled standards exhibit virtually identical extraction recovery, chromatographic retention time, and ionization efficiency to the native analyte. This makes ¹³C the gold standard for stable isotope labeling.

• Deuterium (D): Deuterium labeling is often more cost-effective. However, the C-D bond is stronger and shorter than the C-H bond. This can lead to the "deuterium isotope effect," which may manifest as a slight shift in chromatographic retention time, where the deuterated compound often elutes slightly earlier than the native analyte. While this shift is often minimal in modern LC systems, it can lead to differential ion suppression if the analyte and IS elute into different matrix environments at the peak apex versus the shoulder.

L-Tyrosine (ring-13C6; 3,3-d2) leverages the strengths of both labeling strategies. The six ¹³C atoms ensure its behavior is virtually identical to native tyrosine, while the two deuterium atoms contribute to a larger, unambiguous mass shift.

Label Stability: A Non-Negotiable Requirement

An internal standard is only reliable if its isotopic labels are completely stable throughout the entire analytical workflow.

• L-Tyrosine-d4: The deuterium atoms are placed on the aromatic ring. These C-D bonds are generally stable under typical bioanalytical conditions. However, deuterium atoms on aromatic rings can be susceptible to back-exchange (replacement with hydrogen) under harsh acidic or basic conditions, or in the presence of certain metal catalysts, which might be encountered during some sample derivatization or extraction procedures.

• L-Tyrosine (ring-13C6; 3,3-d2): The ¹³C atoms are incorporated into the core carbon skeleton of the phenyl ring and are not subject to exchange under any conceivable bioanalytical conditions. The deuterium atoms are on the β-carbon (C3), which is a stable, non-labile position, unlike hydrogens on heteroatoms (e.g., -OH, -NH₂). This dual-labeling strategy provides superior assurance of isotopic stability.

Experimental Workflow: Quantifying Tyrosine in Human Plasma

To illustrate the practical application, we present a validated protocol for the quantification of L-Tyrosine in human plasma using an internal standard. This workflow is designed to be robust and minimize potential sources of error.

Methodology:

• Preparation of Standards:

  • Prepare 1 mg/mL stock solutions of L-Tyrosine, L-Tyrosine-d4, and L-Tyrosine (ring-13C6; 3,3-d2) in 0.1 M HCl.

  • Create a working internal standard solution (IS-WS) of 500 ng/mL in water.

  • Prepare a series of calibration standards (e.g., 1-1000 ng/mL) by spiking L-Tyrosine stock into charcoal-stripped human plasma.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, calibrator, or QC, add 10 µL of the IS-WS.

  • Vortex briefly to mix.

  • Add 200 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer 150 µL of the supernatant to an autosampler vial for LC-MS/MS analysis.

Caption: Protein precipitation workflow for plasma samples.

• LC-MS/MS Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 2% B to 95% B over 3 minutes.

  • Injection Volume: 5 µL.

  • MS Detection: Electrospray Ionization (ESI) in Positive Mode. Multiple Reaction Monitoring (MRM) is used for quantification.

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
L-Tyrosine	182.1	136.1
L-Tyrosine-d4	186.1	140.1
L-Tyrosine (ring-13C6; 3,3-d2)	190.1	142.1

The selection of a product ion that retains the isotopic labels (e.g., the phenyl-containing fragment) is crucial for specificity and to avoid analytical artifacts.

Performance Data Summary: The Decisive Factors

Performance Metric	L-Tyrosine-d4	L-Tyrosine (ring-13C6; 3,3-d2)	Rationale
Chromatographic Co-elution	Good; potential for minor retention time shift (<0.02 min).	Excellent; typically indistinguishable from the native analyte.	The ¹³C skeleton ensures identical chromatographic properties.
Label Stability	High; minor risk of back-exchange under harsh conditions.	Exceptional; ¹³C labels are completely stable.	The C-¹³C bond is not susceptible to chemical exchange.
Isotopic Crosstalk Risk	Low; M+4 contribution from analyte is minimal but possible.	Negligible; +8 Da shift provides complete separation.	The large mass difference prevents any spectral overlap.
Matrix Effect Compensation	Good to Excellent.	Excellent.	Near-perfect co-elution ensures both species experience the same ionization environment.
Commercial Availability & Cost	Widely available, generally lower cost.	Readily available, typically higher cost.	The synthesis of heavily labeled compounds is more complex.

Conclusion and Expert Recommendations

Both L-Tyrosine-d4 and L-Tyrosine (ring-13C6; 3,3-d2) are effective internal standards for the mass spectrometric quantification of L-Tyrosine. The choice between them depends on the specific demands of the assay.

• L-Tyrosine-d4 is a suitable and cost-effective choice for many research and routine applications where the highest level of validation is not required. Its performance is generally robust, provided that sample processing conditions are not excessively harsh.

• L-Tyrosine (ring-13C6; 3,3-d2) represents the superior analytical choice and is strongly recommended for methods requiring the highest degree of accuracy, precision, and regulatory scrutiny, such as clinical trials, therapeutic drug monitoring, and reference standard development. Its ¹³C-based structure makes it a near-perfect chemical mimic of the native analyte, eliminating concerns about isotopic effects on chromatography. The large +8 Da mass shift provides an insurmountable barrier to isotopic crosstalk, and its label stability is unquestionable.

For laboratories developing validated bioanalytical methods intended for regulatory submission (e.g., to the FDA or EMA), the investment in a heavily labeled standard like L-Tyrosine (ring-13C6; 3,3-d2) is a prudent one. It provides a more robust and defensible dataset by minimizing potential analytical variables and strengthening the integrity of the resulting concentration data.

References

• Title: Stable Isotope-Labeled Internal Standards in Quantitative Bioanalysis by LC-MS: A Review. Source: American Pharmaceutical Review. [Link]

• Title: The Isotope Effect. Source: Chemistry LibreTexts. [Link]

• Title: Hydrogen-Deuterium Exchange Mass Spectrometry. Source: Wikipedia. [Link]

• Title: Bioanalytical Method Validation: Guidance for Industry. Source: U.S. Food and Drug Administration (FDA). [Link]

• Title: Use of stable isotopes in quantitative mass spectrometry. Source: Clinical and Translational Medicine. [Link]

Assessing isotopic scrambling in L-TYROSINE (RING-13C6; 3,3-D2) vs ring-D4 analogs

An essential challenge in quantitative mass spectrometry (MS) and metabolic tracing is ensuring the structural integrity of stable isotope-labeled internal standards throughout sample preparation and biological assays. When quantifying amino acids from complex matrices, researchers frequently rely on deuterated or carbon-13 labeled analogs. However, the choice of the specific isotopologue dictates the accuracy of the downstream data.

This guide provides an authoritative, mechanistic comparison between traditional Tyrosine-D4 (Ring-D4) analogs and the advanced L-TYROSINE (RING-13C6; 3,3-D2) , focusing on their susceptibility to isotopic scrambling (Hydrogen-Deuterium Exchange, HDX) during harsh experimental workflows.

The Mechanistic Causality of Isotopic Scrambling

To understand why isotopic scrambling occurs, we must examine the chemical microenvironment of the tyrosine molecule under standard analytical conditions.

The Vulnerability of Ring-D4 Analogs

In Tyrosine-D4, four deuterium atoms are located on the aromatic ring at the 2, 3, 5, and 6 positions (ortho and meta to the hydroxyl group). The phenolic hydroxyl group is strongly electron-donating, which highly activates the aromatic ring toward electrophilic aromatic substitution[1].

During standard protein quantification, samples are subjected to acid hydrolysis (typically 6N HCl at 110°C for 24 hours) to cleave peptide bonds. Under these highly acidic and thermal conditions, the solvent protons ( H+ ) act as electrophiles. They attack the electron-rich ortho and meta positions of the deuterated phenol ring, forming a temporary sigma complex. As aromaticity is restored, the deuterium atom ( D+ ) is expelled into the solvent, replacing the label with a standard hydrogen atom[2]. This continuous H-D exchange artificially reduces the mass of the internal standard, leading to severe quantification errors.

The Stability of L-TYROSINE (RING-13C6; 3,3-D2)

L-TYROSINE (RING-13C6; 3,3-D2) circumvents this vulnerability through strategic isotope placement[3].

• Carbon-13 Ring: The entire aromatic ring is labeled with 13C . Because carbon atoms form the covalent skeletal backbone of the molecule, they cannot exchange with the solvent under any biological or standard chemical hydrolysis conditions[4].

• Aliphatic Deuteration: The two deuterium atoms are placed on the β -carbon (3,3-D2). Unlike the aromatic ring, this aliphatic position lacks the π -electron cloud necessary to stabilize an electrophilic substitution intermediate. Consequently, the aliphatic deuteriums remain securely locked in place, even in 6N HCl[5].

Workflow showing acid-catalyzed isotopic scrambling in D4 vs 13C6 analogs.

Metabolic Tracing: In Vivo Label Loss

Beyond in vitro sample preparation, isotopic scrambling frequently occurs during in vivo metabolic tracing. Tyrosine is the direct precursor to catecholamines (dopamine, norepinephrine, epinephrine). The rate-limiting step in this pathway is catalyzed by Tyrosine Hydroxylase , which adds a hydroxyl group to the meta position of the tyrosine ring to form L-DOPA.

If Tyrosine-D4 is used as a metabolic tracer, the enzymatic addition of the hydroxyl group physically displaces a deuterium atom. This results in an unpredictable mass shift (from a +4 precursor to a +3 product) and introduces kinetic isotope effects (KIE) that artificially slow down the enzymatic reaction, skewing metabolic flux calculations[6]. Conversely, L-TYROSINE (RING-13C6; 3,3-D2) retains its full +8 Da mass shift because the 13C ring is simply hydroxylated without losing the carbon label, ensuring absolute traceability.

Metabolic conversion of Tyrosine to L-DOPA highlighting label retention vs loss.

Quantitative Performance Comparison

The following table summarizes the structural and functional differences between the two isotopic standards, highlighting why the 13C -based analog is mandatory for rigorous quantitative workflows.

Parameter	Tyrosine-D4 (Ring-D4)	L-TYROSINE (RING-13C6; 3,3-D2)
Label Position	Aromatic Ring (2,3,5,6)	Aromatic Ring ( 13C6​ ) & β -Carbon ( D2​ )
Total Mass Shift	+4 Da	+8 Da
Acid Hydrolysis Stability	Poor (High H-D Exchange)	Excellent (No Scrambling)
Metabolic Stability	Poor (Loss of D during hydroxylation)	Excellent ( 13C retained)
Kinetic Isotope Effect (KIE)	High (Alters enzymatic rates)	Negligible (Carbon backbone label)
Primary Application	Mild sample prep, intact peptide MS	Harsh hydrolysis, in vivo metabolic tracing

Experimental Protocol: Self-Validating Assay for HDX Assessment

To empirically prove the superiority of the RING-13C6; 3,3-D2 analog in your own laboratory, you must utilize a self-validating protocol. This workflow includes an unhydrolyzed control to establish the baseline isotopic purity, which is then compared against the hydrolyzed sample to calculate the exact percentage of isotopic scrambling.

Materials Required:

• Standard: Tyrosine-D4 ( 100μM )

• Standard: L-TYROSINE (RING-13C6; 3,3-D2) ( 100μM )[3]

• Matrix: Bovine Serum Albumin (BSA) ( 1mg/mL )

• Reagent: 6N HCl (Sequencing Grade)

Step-by-Step Methodology:

• Sample Preparation & Spiking:

  • Prepare four glass hydrolysis vials.

  • Add 50μL of the BSA matrix to all vials.

  • Spike Vials 1 & 2 with 10μL of Tyrosine-D4.

  • Spike Vials 3 & 4 with 10μL of L-TYROSINE (RING-13C6; 3,3-D2).

• Control Establishment (Unhydrolyzed):

  • Immediately add 500μL of 0.1% Formic Acid in Water to Vials 1 and 3. Store at 4°C. These serve as your baseline isotopic distribution controls.

• Acid Hydrolysis (Scrambling Induction):

  • Add 500μL of 6N HCl to Vials 2 and 4.

  • Seal the vials under a nitrogen atmosphere to prevent oxidative degradation.

  • Incubate at 110°C for 24 hours in a heating block.

• Sample Recovery:

  • Remove Vials 2 and 4 from the heating block and allow them to cool to room temperature.

  • Evaporate the HCl completely using a vacuum centrifuge (SpeedVac) at 45°C.

  • Reconstitute the dried pellets in 500μL of 0.1% Formic Acid in Water.

• LC-MS/MS Analysis:

  • Inject 5μL of each vial into an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode.

  • Monitor the M+0, M+1, M+2, M+3, and M+4 transitions for Tyrosine-D4.

  • Monitor the M+8 transition for L-TYROSINE (RING-13C6; 3,3-D2).

• Data Interpretation (Causality Check):

  • Compare the isotopic envelope of Vial 2 against Vial 1. A shift in the base peak from M+4 to M+3 or M+2 in Vial 2 confirms acid-catalyzed H-D exchange on the aromatic ring.

  • Compare Vial 4 against Vial 3. The M+8 peak will remain completely stable, validating the resistance of the 13C ring and aliphatic D2​ to electrophilic substitution.

References

• Murai, Yuta, et al. "Rapid and Controllable Hydrogen/Deuterium Exchange on Aromatic Rings of α-Amino Acids and Peptides." Hokkaido University Collection of Scholarly and Academic Papers (HUSCAP), 2013. Available at:[Link]

• NASA Technical Reports Server. "Preliminary experiments on hydrogen-deuterium exchange during acid hydrolysis of soil extracts." NASA, Document ID: 19740000000. Available at:[Link]

• National Institutes of Health (NIH). "Side-chain specific isotopic labeling of proteins for infrared structural biology: the case of ring-D4-tyrosine isotope labeling of photoactive yellow protein." PubMed Central, 2012. Available at: [Link]

• American Chemical Society (ACS). "Dynamics of the Tyrosine Side Chain in Bombyx mori and Samia cynthia ricini Silk Fibroin Studied by Solid State 2H NMR." Macromolecules, 2002. Available at: [Link]

• National Institutes of Health (NIH). "Spontaneous and Ionizing Radiation-Induced Aggregation of Human Serum Albumin: Dityrosine as a Fluorescent Probe." PubMed Central. Available at: [Link]

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• 4. Side-chain specific isotopic labeling of proteins for infrared structural biology: the case of ring-D4-tyrosine isotope labeling of photoactive yellow protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Spontaneous and Ionizing Radiation-Induced Aggregation of Human Serum Albumin: Dityrosine as a Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

L-TYROSINE (RING-13C6; 3,3-D2) proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of L-TYROSINE (RING-13C6; 3,3-D2)

Operational Context & Mechanistic Grounding

L-TYROSINE (RING-13C6; 3,3-D2) is a highly specialized, stable isotope-labeled amino acid utilized extensively as an internal standard in quantitative LC-MS/MS proteomics, metabolic flux analysis, and pharmacokinetic studies[1].

For laboratory personnel and environmental health and safety (EHS) officers, a critical operational distinction must be established immediately: the labeling isotopes in this compound—Carbon-13 (13C) and Deuterium (2H or D)—are stable isotopes . Unlike Carbon-14 (14C) or Tritium (3H), stable isotopes do not undergo radioactive decay and emit zero ionizing radiation[2]. Consequently, their handling and disposal are strictly governed by the physicochemical properties of the parent molecule (L-Tyrosine) and the experimental matrix in which they are dissolved, rather than the stringent radiological controls mandated by the Nuclear Regulatory Commission (NRC)[3][4].

Physicochemical & Safety Profile

Understanding the baseline properties of the compound is the first step in self-validating your safety protocols. While L-Tyrosine is a naturally occurring amino acid, laboratory-grade reagents require specific handling to prevent concentrated environmental loading[5].

Property	Value	Operational Implication
Chemical Formula	13C6C3H9D2NO3	Contains heavy stable isotopes; no radiological hazard.
Molecular Weight	~189.15 g/mol	Used for precise mass shifts in MS/MS spectra.
Appearance	White to off-white powder	Prone to aerosolization if swept dry.
Solubility	Slightly soluble in water; insoluble in organic solvents	Will precipitate in high-organic LC-MS mobile phases if not acidified.
GHS Hazard Classification	Not a hazardous substance or mixture[6]	Does not require highly specialized chemical neutralization.
Environmental Hazard	Do not let product enter drains[5][6]	Mandates collection as chemical waste rather than sink disposal.

Regulatory Framework for Stable Isotope Disposal

Because stable isotopes pose no radiological threat, they are explicitly exempt from NRC 10 CFR Part 20 regulations regarding ionizing radiation[4]. However, they must still be managed under the Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines to prevent ecological disruption[3].

The fundamental rule of stable isotope disposal is Matrix-Dependent Triage . The waste stream classification is dictated by the most hazardous component of the experimental mixture (e.g., the toxic LC-MS solvent or the biohazardous tissue), not the stable isotope itself[2].

Experimental Workflow & Decision Matrix

To prevent regulatory non-compliance, laboratory personnel must triage L-TYROSINE (RING-13C6; 3,3-D2) waste using the following logical workflow.

Waste triage decision matrix for L-TYROSINE (RING-13C6; 3,3-D2) based on experimental matrix.

Step-by-Step Disposal Methodologies

Protocol A: Disposal of Unused Solid Powder

Causality: While L-Tyrosine is non-toxic, bulk laboratory chemicals must never be discarded in municipal solid waste to prevent concentrated runoff into local water systems[5][6].

• Segregation: Keep the expired or unused solid powder in its original sealed glass vial. Do not mix with reactive chemicals.

• Labeling: Deface the original barcode and label the vial clearly as "Non-Hazardous Chemical Waste - L-Tyrosine (Stable Isotope)".

• Containment: Place the sealed vial into a secondary containment bin designated for solid chemical waste within your Satellite Accumulation Area (SAA).

• Disposal: Submit a waste pickup request to your institutional EHS department. The standard industry practice for this material is high-temperature incineration by a licensed professional waste disposal service[5][7].

Protocol B: Disposal of LC-MS/MS Solvent Mixtures

Causality: In quantitative proteomics, L-Tyrosine internal standards are typically spiked into extraction buffers or mobile phases containing Acetonitrile, Methanol, or Formic Acid. The flammability and toxicity of these solvents completely supersede the non-hazardous nature of the amino acid.

• Segregation: Never pour solvent mixtures down the drain[6]. Collect the effluent in a chemically compatible, high-density polyethylene (HDPE) liquid waste carboy.

• Labeling: Label the carboy with all constituent percentages to ensure safe downstream processing (e.g., "Hazardous Waste: 50% Acetonitrile, 50% Water, 0.1% Formic Acid, Trace L-Tyrosine-13C6,D2").

• Storage: Store the carboy in a flammable safety cabinet or a designated SAA with secondary spill containment. Keep the container tightly closed unless actively adding waste.

• Disposal: Transfer to EHS for hazardous solvent incineration.

Protocol C: Disposal of Biological Matrices (In Vivo / In Vitro)

Causality: When utilized in metabolic flux studies, the stable isotope is incorporated into cell cultures, plasma, or animal tissues. Because the isotope is stable, no special radioactive procedures are necessary for the disposal of animals or tissues[1]. The biological hazard dictates the disposal route.

• Decontamination: Treat liquid biological waste (e.g., cell culture media) with a 10% final volume of sodium hypochlorite (bleach) for a minimum of 30 minutes. Alternatively, autoclave solid biological waste at 121°C for 30 minutes.

• Segregation: Place treated solid waste (tissues, plates, pipette tips) into regulated red biohazard bags.

• Disposal: Route through the institutional biohazardous waste stream for medical incineration.

Spill Response and Decontamination

Causality: Preventing the aerosolization of fine powders is critical to avoid mechanical respiratory irritation and ocular damage[5][8].

• Solid Spill: Do not sweep dry , as this generates inhalable dust[5]. Moisten the powder with a damp paper towel (using water or 70% ethanol) to bind the particulates. Wipe up the spill and place the contaminated towels in a solid chemical waste container. Wash the affected benchtop area with standard laboratory detergent and water[6][8].

• Liquid Spill: Absorb the spill with inert chemical absorbent pads. Dispose of the saturated pads in the appropriate chemical waste bin based strictly on the solvent matrix (e.g., flammable solid waste if the solvent was methanol).

References

• Sigma-Aldrich. "SAFETY DATA SHEET - L-Tyrosine." sigmaaldrich.com. 6

• Cambridge Isotope Laboratories. "L-TYROSINE (1-13C, 99%) - Safety Data Sheet." isotope.com. 5

• CDH Fine Chemical. "L-TYROSINE CAS NO 60-18-4 MATERIAL SAFETY DATA SHEET." cdhfinechemical.com. 7

• Thermo Fisher Scientific. "L-Tyrosine - SAFETY DATA SHEET." thermofisher.com. 8

• Environmental Protection Agency (EPA). "Radioactive Materials & Waste Regulations." epa.gov. 3

• Occupational Safety and Health Administration (OSHA). "1910.1096 - Ionizing radiation." osha.gov. 4

• BenchChem. "Proper Disposal of DL-alpha-Tocopherol-13C3: A Guide for Laboratory Professionals." benchchem.com. 2

• CK Isotopes. "The Impact of Stable Isotope Tracers on Metabolic Research." ckisotopes.com. 1

Sources

• 1. ckisotopes.com [ckisotopes.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
• 4. 1910.1096 - Ionizing radiation. | Occupational Safety and Health Administration [osha.gov]
• 5. isotope.com [isotope.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]